Physical and Chemical Properties of 1-Eicosanol Hydrogen Phosphate: A Comprehensive Technical Guide
Executive Summary 1-Eicosanol hydrogen phosphate (commonly referred to as eicosyl dihydrogen phosphate or arachidyl phosphate) is a highly specialized amphiphilic organophosphate. Characterized by a saturated 20-carbon (...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
1-Eicosanol hydrogen phosphate (commonly referred to as eicosyl dihydrogen phosphate or arachidyl phosphate) is a highly specialized amphiphilic organophosphate. Characterized by a saturated 20-carbon (C20) hydrophobic tail and a polar dihydrogen phosphate headgroup, this molecule represents a cornerstone in the study of interfacial phenomena, biomimetic mineralization, and advanced formulation science. For drug development professionals and materials scientists, mastering the physicochemical behavior of this molecule unlocks capabilities in engineering crystalline architectures and developing high-performance biomedical adhesives.
Section 1: Molecular Identity and Quantitative Profiling
The unique properties of 1-eicosanol hydrogen phosphate stem from the extreme length of its aliphatic chain combined with the strong hydrogen-bonding capability of its phosphate group. The C20 chain imparts profound hydrophobicity, yielding a high partition coefficient (LogP) that dictates its behavior in aqueous environments, making it highly insoluble in water but exceptionally stable at phase boundaries[1].
Table 1: Physicochemical Properties
Property
Value
IUPAC Name
Icosyl dihydrogen phosphate
CAS Number
42714-96-5 / 68647-41-6
Molecular Formula
C20H43O4P
Molecular Weight
378.5 g/mol
Topological Polar Surface Area
66.8 Ų
Computed LogP
~8.4
Complexity Score
304
Section 2: Interfacial Thermodynamics and Langmuir Monolayer Dynamics
Unlike shorter-chain organophosphates, 1-eicosanol hydrogen phosphate does not readily form spherical micelles in bulk water due to critical packing parameter constraints. Instead, it spontaneously self-assembles at the air-liquid interface to form highly ordered Langmuir monolayers.
The Causality of Self-Assembly: The 20-carbon tail provides immense intermolecular cohesive energy via van der Waals forces. When laterally compressed, the chains lock into a rigid rectangular unit cell characterized by glide symmetry[2]. This 2D crystalline state is critical: it restricts the thermal mobility of the phosphate headgroups, transforming the liquid interface into a rigid, structured template capable of interacting with subphase ions.
Fig 1: Langmuir monolayer self-assembly and epitaxial templating of calcium carbonate.
Section 3: Biomimetic Mineralization and Crystal Engineering
One of the most profound applications of 1-eicosanol hydrogen phosphate is its ability to direct the nucleation of inorganic crystals—specifically calcium carbonate (CaCO₃)—mimicking biomineralization processes found in nature.
The stereochemical complementarity between the organic template and the inorganic crystal is the driving force. The dihydrogen phosphate group possesses a trigonal symmetry that perfectly mimics the spatial arrangement of carbonate ions in the (001) crystallographic plane of calcite and aragonite[3],[4]. When calcium ions from the subphase bind to the phosphate headgroups, they are forced into a specific lattice spacing, lowering the activation energy for heterogeneous nucleation and dictating the orientation of the resulting macroscopic crystal[2].
Experimental Protocol: In Situ Templating of Oriented Calcite
To harness this stereochemical matching, the following self-validating workflow is employed:
Subphase Preparation: Prepare a 10 mM CaCl₂ aqueous solution.
Causality: This provides a supersaturated calcium environment strictly below the threshold of spontaneous homogeneous nucleation, ensuring crystallization only occurs heterogeneously at the monolayer interface.
Monolayer Spreading: Dissolve 1-eicosanol hydrogen phosphate in a 9:1 chloroform/methanol mixture and apply dropwise to the subphase.
Causality: Chloroform solvates the massive C20 hydrophobic tail, while methanol prevents the polar phosphate heads from aggregating, ensuring a uniform monomolecular film.
Isothermal Compression: Compress the barriers to a surface pressure of 25 mN/m.
Causality: This specific pressure forces the eicosyl chains out of a liquid-expanded state into a highly ordered, rigid 2D solid phase. Without this rigidity, thermal fluctuations would destroy the stereochemical match required for templating.
Gas Diffusion: Expose the chamber to ammonium carbonate vapor.
Causality: Slow diffusion of CO₂/NH₃ gradually introduces carbonate ions into the subphase, driving controlled epitaxial growth on the phosphate template rather than rapid, disordered bulk precipitation.
Validation (Self-Validating Step): Harvest the interfacial crystals and analyze via Grazing Incidence X-ray Diffraction (GIXD).
Causality: GIXD provides direct crystallographic proof that the calcite grew exclusively along the (001) plane, confirming the templating mechanism was successful and ruling out random precipitation.
Section 4: Translational Applications in Dental Adhesion
Beyond fundamental physical chemistry, 1-eicosanol hydrogen phosphate is utilized in advanced dental formulations. Similar to the industry-standard 10-MDP (10-methacryloyloxydecyl dihydrogen phosphate), eicosyl phosphate derivatives are engineered to promote the remineralization of demineralized dentin[5].
The mechanism relies on the molecule's dual functionality. The phosphate group chemically bonds to residual hydroxyapatite and free calcium ions in the tooth structure, forming highly insoluble calcium-phosphate salts. Simultaneously, the ultra-long C20 aliphatic chain creates an intensely hydrophobic barrier. This barrier repels water from the hybrid layer, preventing the hydrolytic degradation of the adhesive interface—a primary cause of dental restoration failure.
Fig 2: Mechanism of eicosyl phosphate-driven dentin remineralization and adhesion.
Conclusion
1-Eicosanol hydrogen phosphate is far more than a simple surfactant. Its extreme amphiphilicity, driven by a C20 hydrocarbon tail and a trigonal phosphate headgroup, makes it a powerful tool for interfacial engineering. By mastering the causality of its self-assembly, researchers can leverage this molecule to template complex inorganic crystals and formulate highly durable, moisture-resistant biomedical interfaces.
References
[1] PubChem. "Eicosyl phosphate | C20H43O4P | CID 111502". National Institutes of Health (NIH).1
[5] "JP2006008596A5 - Dental remineralization composition". Google Patents. 5
[3] "Design and Characterization of Crystalline Thin Film Architectures at the Air−Liquid Interface". Chemical Reviews. 3
[2] "From Nucleation to Engineering of Crystalline Architectures at Air−Liquid Interfaces". The Journal of Physical Chemistry B.2
[4] "Biomimetic CaCO3 Mineralization using Designer Molecules and Interfaces". Chemical Reviews. 4
1-Eicosanol Hydrogen Phosphate: Molecular Architecture and Thermal Stability
Executive Summary 1-Eicosanol hydrogen phosphate (also known as eicosyl dihydrogen phosphate or arachidyl phosphate) is a long-chain alkyl phosphate characterized by its distinct amphiphilic properties. With a 20-carbon...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
1-Eicosanol hydrogen phosphate (also known as eicosyl dihydrogen phosphate or arachidyl phosphate) is a long-chain alkyl phosphate characterized by its distinct amphiphilic properties. With a 20-carbon aliphatic tail and a highly polar phosphate headgroup, this molecule serves as a critical building block in advanced materials science, biomineralization templating, and lipid nanoparticle (LNP) drug delivery systems. This technical guide explores the molecular structure, thermal degradation kinetics, and self-assembly behaviors of 1-eicosanol hydrogen phosphate, providing researchers with actionable, self-validating protocols for its characterization.
Molecular Architecture and Physicochemical Profile
Chemical Identity & Structural Mechanics
1-Eicosanol hydrogen phosphate (CAS: 42714-98-7 / 42714-96-5) possesses the molecular formula
C20H43O4P
and a molecular weight of 378.5 g/mol [1][2]. The molecule is structurally divided into two distinct domains:
Hydrophobic Tail: A saturated, unbranched 20-carbon aliphatic chain (eicosyl group). The extensive length of this chain maximizes van der Waals dispersion forces, driving strong intermolecular cohesion and promoting crystallization at room temperature.
Hydrophilic Headgroup: A dihydrogen phosphate moiety (
H2PO4
) capable of extensive hydrogen bonding and ionic coordination. At physiological pH, this group undergoes partial deprotonation, allowing it to act as a potent chelator for divalent cations (e.g.,
Ca2+
,
Mg2+
).
Amphiphilicity and Self-Assembly Dynamics
The extreme amphiphilic nature of 1-eicosanol hydrogen phosphate forces the molecule to self-assemble into highly ordered structures when exposed to an air-liquid interface. In Langmuir troughs, the hydrophobic eicosyl chains align parallel to one another, projecting into the air, while the phosphate groups remain anchored in the aqueous subphase.
This self-assembly is not merely structural; it is functionally active. The trigonal symmetry of the phosphate headgroups provides an approximate structural and stereochemical match to the (001) arrangement of calcium ions in specific crystal lattices. Consequently, monolayers of n-eicosyl phosphate can act as epitaxial templates, inducing the oriented nucleation of calcite or aragonite from the (001) face[3][4].
Caption: Pathway of 1-eicosanol hydrogen phosphate self-assembly and induced biomineralization.
Thermal Stability and Degradation Kinetics
Mechanistic Insights into Thermal Degradation
The thermal stability of alkyl phosphates is fundamentally governed by the bond dissociation energies within the ester linkage. Unlike aryl phosphates, which exhibit high-temperature stability due to resonance stabilization, alkyl phosphates like 1-eicosanol hydrogen phosphate degrade sharply at lower temperatures[5].
The primary mechanism of thermal degradation is the cleavage of the
O−C
bond. Upon heating above 150–170 °C, the molecule undergoes a dehydration-type elimination reaction, releasing phosphoric acid and generating an alkene (eicosene)[5][6]. The early elimination of phosphoric acid acts as a catalyst for subsequent char formation, a property often exploited when these molecules are used as flame retardants or in polyphosphoester synthesis[5][7].
DSC and TGA Profiling
Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are essential for mapping the thermal envelope of this compound.
DSC: The long 20-carbon chain dictates the melting transition (
Tm
). Depending on the degree of hydration and hydrogen bonding, the
Tm
typically ranges between 60 °C and 86 °C[8].
TGA: Mass loss occurs in two distinct phases. The first derivative peak (DTG) corresponds to the loss of the phosphate group via
O−C
cleavage, followed by a secondary, broader mass loss curve corresponding to the pyrolysis of the eicosyl aliphatic chain at temperatures exceeding 250 °C[6][9].
Table 1: Summary of Thermal Properties for Alkyl Phosphates
Property
Value / Range
Mechanistic Driver
Melting Point (
Tm
)
60 °C – 86 °C
Van der Waals forces between
C20
aliphatic chains; H-bonding at the headgroup[8].
Onset of Degradation (
Tonset
)
~150 °C – 170 °C
Cleavage of the
O−C
ester bond; elimination of phosphoric acid[5][6].
Primary Mass Loss Peak
200 °C – 250 °C
Volatilization of cleaved aliphatic fragments (eicosene derivatives)[6].
Char Yield (at 600 °C)
5% – 15%
Phosphoric acid-catalyzed cross-linking and carbonization[5].
To ensure high scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Built-in control steps verify the accuracy of the data before proceeding to the next analytical phase.
Protocol A: Thermal Profiling via Simultaneous TGA/DSC
This protocol eliminates thermal history to ensure that the measured
Tm
reflects the intrinsic molecular structure rather than artifacts from synthesis or storage.
Sample Preparation: Desiccate 10 mg of 1-eicosanol hydrogen phosphate under a vacuum for 24 hours to remove residual moisture, which can artificially lower the
Tm
and cause early mass loss in TGA.
Crucible Loading: Place the sample in an alumina (
Al2O3
) crucible. Use an empty, mass-matched alumina crucible as the reference to ensure baseline stability.
Atmosphere Control: Purge the furnace with high-purity Nitrogen (
N2
) at a flow rate of 50 mL/min to prevent oxidative degradation, isolating purely thermal decomposition kinetics[5].
Heat-Cool-Heat Cycle (DSC Validation):
Heating 1: Ramp from 25 °C to 120 °C at 10 °C/min. (Erases thermal history).
Cooling: Ramp from 120 °C down to 0 °C at 10 °C/min.
Heating 2: Ramp from 0 °C to 600 °C at 10 °C/min. (Record definitive
Tm
and degradation profile).
Data Analysis: Extract the
Tm
from the endothermic peak of the second heating curve. Calculate the onset of degradation (
Tonset
) by determining the intersection of the baseline and the tangent of the first significant mass loss drop on the TGA curve.
Caption: Thermal analysis workflow and degradation kinetics of alkyl phosphates via TGA/DSC.
Protocol B: Langmuir Monolayer Assembly and Structural Characterization
Solvent Preparation: Dissolve 1-eicosanol hydrogen phosphate in a volatile, non-polar solvent (e.g., chloroform/methanol 9:1 v/v) to a concentration of 1 mg/mL.
Spreading: Using a Hamilton microsyringe, deposit droplets of the solution dropwise onto the surface of a pure aqueous subphase (18.2 MΩ·cm Milli-Q water) in a thoroughly cleaned Langmuir trough.
Evaporation: Allow 15 minutes for complete solvent evaporation. Validation: Surface pressure must remain at 0 mN/m during this phase; any increase indicates contamination.
Compression: Compress the barriers at a slow rate (e.g., 5 mm/min) to allow the eicosyl chains to pack into a highly ordered 2D crystalline lattice[3].
Isotherm Recording: Record the Surface Pressure-Area (
π−A
) isotherm. The steep rise in surface pressure indicates the transition to a solid-condensed phase, characteristic of long-chain alkyl phosphates.
Applications in Advanced Materials and Drug Delivery
Biomineralization Templates
Because the phosphate headgroup mimics biological nucleation sites, 1-eicosanol hydrogen phosphate is heavily utilized in biomimetic materials science. By altering the subphase to include
Mg2+
or
Ca2+
ions, researchers can control the polymorphic outcome of calcium carbonate (switching between calcite and aragonite) purely through the stereochemical guidance of the eicosyl phosphate monolayer[3][4].
Lipid Nanoparticles (LNPs) and Polyphosphoesters
In the pharmaceutical sector, long-chain alkyl phosphates are critical for synthesizing polyphosphoesters and functionalizing Lipid Nanoparticles (LNPs). The 20-carbon chain embeds securely within the lipid bilayer, while the phosphate group remains exposed to the aqueous environment. This architecture is utilized to create antiviral prodrug formulations and hemocompatible surfaces that resist protein fouling[10][11]. Furthermore, the tunable thermal stability of these polyphosphoesters allows for the design of temperature-responsive drug release systems, where the physiological temperature closely approaches the formulation's glass transition or melting point.
References
[1] US Environmental Protection Agency (EPA). 1-Eicosanol, 1,1'-(hydrogen phosphate) - Substance Details. Available at: [Link]
[2] National Center for Biotechnology Information. PubChem Compound Summary for CID 111502, Eicosyl phosphate. Available at: [Link]
[8] ACS Polymers Au. Terpyridine-Induced Folding of Anisotropic Polyphosphoester Platelets. Available at: [Link]
[3] The Journal of Physical Chemistry B. From Nucleation to Engineering of Crystalline Architectures at Air−Liquid Interfaces. Available at: [Link]
[6] ResearchGate. Solubility of thermostable alkyl phosphate ester copper complexes in poly(alkyl methacrylate) for near-infrared-absorbing dyes. Available at: [Link]
[7] Budapest University of Technology and Economics. Improving Thermal and Flame Retardant Properties of Sorbitol Based Bioepoxy by Phosphorus-Based Flame Retardants. Available at: [Link]
[9] National Institutes of Health (PMC). Fast-degrading PLA/ORMOGLASS fibrous composite scaffold leads to a calcium-rich angiogenic environment. Available at: [Link]
[5] MDPI. Thermal Degradation and Chemical Analysis of Flame-Retardant-Treated Jute Fabrics. Available at: [Link]
[10] Google Patents. WO2022020793A1 - Antiviral prodrugs, pharmaceutical formulations, and methods. Available at:
[11] Taylor & Francis Online. Review: Recent progress of phospholipid polymers. Available at: [Link]
[4] Chemical Reviews. Biomimetic CaCO3 Mineralization using Designer Molecules and Interfaces. Available at: [Link]
Technical Whitepaper: Safety, Toxicity, and Formulation Dynamics of 1-Eicosanol Hydrogen Phosphate (CAS 42714-98-7)
Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Document Type: In-Depth Technical Guide Chemical Identity and Mechanistic Role in Drug Delivery 1-Eicosanol hydrogen phosphate (CAS...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals
Document Type: In-Depth Technical Guide
Chemical Identity and Mechanistic Role in Drug Delivery
1-Eicosanol hydrogen phosphate (CAS 42714-98-7) is a long-chain dialkyl phosphate ester. While its name is sometimes simplified in vendor catalogs, structural analysis of its chemical formula (C₄₀H₈₃O₄P ) confirms it is a diester of phosphoric acid, properly identified as 1[2].
In advanced lipid-based drug delivery systems (liposomes, niosomes, and solid lipid nanoparticles), di-eicosyl phosphate functions as a critical anionic vesicle stabilizer .
The Causality of Chain Length Selection
Formulation scientists often choose di-eicosyl phosphate (C20) over its more common C16 analog, dicetyl phosphate (DCP). The causality behind this choice lies in the phase transition temperature (Tm) . The extended 20-carbon acyl chains significantly increase the hydrophobicity and van der Waals interactions within the lipid bilayer. This elevates the Tm to approximately 65–70°C, creating a highly rigid membrane at physiological temperatures (37°C). This rigidity prevents premature drug leakage in systemic circulation, making it highly valuable for the encapsulation of low-molecular-weight hydrophilic therapeutics.
Comprehensive Toxicity and Safety Profile
Understanding the toxicity of CAS 42714-98-7 requires separating its bulk systemic toxicity from its nanoscale formulation toxicity.
Systemic and Organ Toxicity
In bulk form, long-chain alkyl phosphates exhibit a highly favorable safety profile. Extrapolating from comprehensive cosmetic and pharmaceutical safety assessments, dialkyl phosphates demonstrate negligible oral toxicity, with3[3]. They are non-genotoxic and do not exhibit reproductive toxicity at standard formulation concentrations.
Hematological and Immunological Toxicity (The Formulation Bottleneck)
The primary safety concern arises when di-eicosyl phosphate is integrated into a lipid bilayer. Anionic liposomes are highly susceptible to opsonization by plasma proteins.
Complement Activation: High molar percentages (>5 mol%) of anionic dialkyl phosphates can trigger the classical complement pathway via C1q binding.
In Vivo Consequences: Preclinical studies on simian models using the C16 analog (dicetyl phosphate) in reverse-phase evaporation vesicles (REV) demonstrated that4[4]. Because di-eicosyl phosphate shares the identical anionic phosphate headgroup, it carries the same risk of complement-activation-related pseudoallergy (CARPA).
Central Nervous System (CNS) Cytotoxicity
For neuro-delivery applications, strict dose titration is mandatory. Historical benchmark studies by Adams et al. demonstrated that direct intracerebral injection of5[5]. The toxicity is mediated by the disruption of neuronal membranes and loss of Nissl substance[6].
Caption: Mechanistic pathway of di-eicosyl phosphate liposome interaction with the immune system.
Quantitative Data Summaries
Table 1: Physicochemical Comparison of Dialkyl Phosphates
To ensure scientific integrity, the following protocols are designed as self-validating systems. Do not proceed to in vivo testing without passing the built-in validation checkpoints.
Protocol A: High-Tm Lipid Film Hydration & Extrusion
Objective: Formulate stable, unilamellar vesicles using CAS 42714-98-7 without inducing phase separation.
Lipid Mixing: Dissolve the base phospholipid (e.g., DPPC), cholesterol, and di-eicosyl phosphate (max 4-5 mol% to avoid toxicity) in a 2:1 Chloroform:Methanol mixture.
Film Formation: Evaporate the solvent under reduced pressure using a rotary evaporator to form a thin lipid film. Purge with nitrogen to remove residual solvents.
Hydration (Critical Step): Hydrate the film with PBS (pH 7.4) at 75°C .
Causality: The C20 acyl chains possess a high Tm (~70°C). Hydrating below this temperature forces the lipids into a rigid gel phase, causing the di-eicosyl phosphate to cluster and phase-separate, resulting in unstable, multi-lamellar aggregates.
Extrusion: Extrude the suspension 11 times through a 100 nm polycarbonate membrane using a heated extruder maintained at 75°C.
Self-Validation Checkpoint (Zeta Potential): Measure the Zeta Potential via Dynamic Light Scattering (DLS).
Validation: The potential must fall between -30 mV and -50 mV . If the reading is > -20 mV, the hydration energy was insufficient, indicating incomplete incorporation of the anionic lipid into the outer leaflet. The batch must be discarded.
Protocol B: In Vitro Hemocompatibility & Complement Activation (CH50)
Objective: Predict in vivo hematological toxicity (thrombocytopenia) prior to animal models.
Serum Incubation: Incubate the optimized liposome formulation with fresh human or simian serum at 37°C for 30 minutes.
Erythrocyte Sensitization: Add antibody-sensitized sheep erythrocytes to the mixture and incubate for an additional 60 minutes.
Spectrophotometric Analysis: Centrifuge the samples and measure the absorbance of the supernatant at 541 nm to quantify hemoglobin release.
Causality: Complement activation by anionic lipids leads to the formation of the Membrane Attack Complex (MAC), which lyses the sensitized erythrocytes. Absorbance directly correlates to complement-mediated toxicity.
Self-Validation Checkpoint: The assay must include a PBS negative control and a Zymosan positive control.
Validation: If the PBS control exhibits >5% baseline hemolysis, the erythrocytes are mechanically compromised (e.g., due to shear stress during washing), rendering the assay invalid.
Caption: Step-by-step experimental workflow for validating the safety of di-eicosyl phosphate formulations.
References
[7] Toxic Substances Control Act Chemical Substances Inventory Cumulative Supplement II. U.S. Environmental Protection Agency (EPA). 7
A Technical Guide to Vesicle Stabilization Using 1-Eicosanol Hydrogen Phosphate: Mechanisms and Methodologies
An In-depth Technical Guide For Researchers, Scientists, and Drug Development Professionals Executive Summary Vesicular systems, such as liposomes and niosomes, represent a cornerstone of modern drug delivery, offering u...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
Vesicular systems, such as liposomes and niosomes, represent a cornerstone of modern drug delivery, offering unparalleled versatility in encapsulating both hydrophilic and lipophilic therapeutic agents.[1][2][3] However, their translational potential is frequently hampered by inherent physical and chemical instabilities, leading to aggregation, fusion, and premature leakage of encapsulated cargo.[4] This guide elucidates the mechanism by which 1-eicosanol hydrogen phosphate, a double-chain anionic amphiphile, serves as a potent stabilizing agent. We will deconstruct the core principles of its action, focusing on the synergistic interplay of electrostatic repulsion and bilayer modulation. This document provides not only the theoretical framework but also actionable, field-proven protocols for the preparation and characterization of stabilized vesicles, designed to empower researchers in developing robust and effective nanomedicine formulations.
The Challenge of Vesicle Instability
Vesicular drug delivery systems are lauded for their biocompatibility and their ability to protect therapeutic payloads from degradation while modifying pharmacokinetic profiles.[2][5] Yet, these self-assembled structures are thermodynamically metastable. The primary challenges compromising their shelf-life and in vivo efficacy are:
Aggregation and Flocculation: Vesicles tend to cluster together due to attractive van der Waals forces. This is a reversible process but is often a precursor to irreversible fusion.[4]
Fusion: The merging of two or more vesicles into a single, larger entity. This process leads to a loss of distinct vesicle identity, changes in size distribution, and often results in the leakage of the encapsulated drug.
Drug Leakage: The passive diffusion of the encapsulated therapeutic agent out of the vesicle's core or lipid bilayer into the surrounding medium. This is exacerbated by suboptimal membrane fluidity and packing.
Chemical Degradation: The constituent lipids or surfactants can undergo hydrolysis or oxidation, compromising the structural integrity of the vesicle.
Overcoming these instabilities is paramount for the successful clinical translation of vesicular formulations.[4]
To understand its function, we must first examine the molecular architecture of 1-eicosanol hydrogen phosphate. The compound is more accurately described as di(1-eicosanyl) hydrogen phosphate , a dialkyl phosphate ester.[6]
Amphiphilic Nature: It is a classic amphiphile, possessing two distinct regions.
Hydrophobic Domain: Two long, 20-carbon saturated alkyl chains (eicosanyl groups). These chains are highly lipophilic and readily intercalate into the hydrophobic core of a lipid bilayer.
Hydrophilic Domain: A negatively charged hydrogen phosphate (PO₄⁻) headgroup. This group is polar, ionizable, and orients towards the aqueous phase.
This double-chain structure makes it an excellent analog for natural phospholipids, allowing for stable integration into vesicular membranes.
Table 1: Physicochemical Properties of Di(1-eicosanyl) Hydrogen Phosphate
The stabilizing effect of 1-eicosanol hydrogen phosphate is not monolithic but arises from a combination of powerful physicochemical forces.
Mechanism 1: Electrostatic Repulsion
The primary mechanism of stabilization is electrostatic repulsion. When di(1-eicosanyl) hydrogen phosphate is incorporated into a vesicle membrane, its negatively charged phosphate headgroups populate the vesicle's outer surface.
Generation of Surface Charge: This imparts a significant net negative surface charge to the vesicles. The magnitude of this charge can be quantified by measuring the Zeta Potential . A highly negative zeta potential (typically below -30 mV) indicates strong inter-vesicular repulsion.
Preventing Aggregation: According to DLVO theory, which describes the forces between charged surfaces, this strong electrostatic repulsion creates an energy barrier that must be overcome for two vesicles to approach each other.[7] This effectively prevents them from coming into close enough contact to aggregate or fuse.[8] This is a well-established strategy for stabilizing colloidal systems.[7][8]
Caption: Electrostatic repulsion between vesicles due to negative surface charge.
Mechanism 2: Modulation of Bilayer Properties
Beyond surface charge, the dual C20 alkyl chains of the molecule play a critical role within the bilayer's hydrophobic core.
Increased Packing Density: The long, saturated eicosanyl chains are straight and flexible, allowing them to align closely with the acyl chains of neighboring phospholipids. This enhances the van der Waals interactions within the bilayer, leading to a more tightly packed, ordered, and less fluid membrane. This "condensing effect" is analogous to the role played by cholesterol.[3][5]
Reduced Permeability and Leakage: A more ordered and densely packed membrane has lower passive permeability.[9] This increased tortuosity for small molecules significantly reduces the leakage rate of encapsulated drugs, thereby enhancing the vesicle's retention capability and stability.
Hydrogen Bonding at the Interface: The phosphate headgroup can act as a hydrogen bond acceptor, interacting with water molecules and the headgroups of adjacent phospholipids (e.g., the choline group).[10][11] This forms a structured hydration layer at the vesicle surface, which can further contribute to stability by creating a repulsive hydration force and strengthening the interfacial region.[7][12]
Caption: Modulation of bilayer packing by 1-Eicosanol Hydrogen Phosphate.
Experimental Validation: Protocols and Methodologies
Theoretical mechanisms must be validated through rigorous experimentation. The following protocols provide a framework for preparing and assessing vesicles stabilized with 1-eicosanol hydrogen phosphate.
Protocol 1: Preparation of Stabilized Vesicles by Thin-Film Hydration and Extrusion
This is a robust and widely used method for producing unilamellar vesicles with a defined size distribution.
Lipid Dissolution: Accurately weigh and dissolve the primary phospholipid, cholesterol, and di(1-eicosanyl) hydrogen phosphate in the chloroform/methanol mixture in a round-bottom flask. A typical molar ratio is 55:40:5 (Lipid:Cholesterol:Stabilizer).
Film Formation: Evaporate the organic solvent using a rotary evaporator under reduced pressure at a temperature above the lipid transition temperature (Tc). This will form a thin, dry lipid film on the inner wall of theflask.
Vacuum Drying: Place the flask under high vacuum for at least 2 hours to remove any residual solvent.
Hydration: Add the pre-warmed hydration buffer to the flask. Agitate the flask by gentle rotation (without vortexing) until the lipid film is fully suspended, forming a milky dispersion of multilamellar vesicles (MLVs).
Extrusion: To produce unilamellar vesicles (LUVs) of a uniform size, pass the MLV suspension 11-21 times through a polycarbonate membrane of a defined pore size (e.g., 100 nm) using a mini-extruder. The extrusion should be performed at a temperature above the lipid Tc.
Purification: (Optional) Remove any unencapsulated material by size exclusion chromatography or dialysis.
Caption: Experimental workflow for preparing stabilized vesicles.
Protocol 2: Characterization and Stability Assessment
Procedure: Dilute the vesicle suspension in the hydration buffer. Measure the hydrodynamic diameter and Polydispersity Index (PDI). A PDI < 0.2 indicates a monodisperse population.
Surface Charge:
Technique: Zeta Potential Measurement.
Procedure: Dilute the sample in an appropriate low-ionic-strength buffer (e.g., 10 mM NaCl) and measure the electrophoretic mobility to calculate the zeta potential.
Morphology:
Technique: Cryo-Transmission Electron Microscopy (Cryo-TEM).
Procedure: Flash-freeze a thin layer of the vesicle suspension to preserve its native structure. Image the sample to observe vesicle shape, size, and lamellarity (number of bilayers).[14]
B. Stability Assessment
Long-Term Physical Stability:
Procedure: Store vesicle samples at different temperatures (e.g., 4°C and 25°C). At set time points (e.g., 0, 7, 14, 30 days), measure the particle size and PDI using DLS to monitor for any signs of aggregation or fusion.[15][16]
Prepare vesicles using a concentrated, self-quenching solution of calcein (e.g., 50-100 mM) as the hydration buffer.
Remove unencapsulated (free) calcein using size exclusion chromatography.
Measure the initial fluorescence (F₀).
Incubate the vesicle suspension over time. At intervals, measure the sample fluorescence (Fₜ).
At the end of the experiment, lyse the vesicles by adding a surfactant (e.g., Triton X-100) to release all encapsulated calcein and measure the maximum fluorescence (Fₘₐₓ).
Calculate the percentage of leakage at each time point: % Leakage = [(Fₜ - F₀) / (Fₘₐₓ - F₀)] * 100.
Data Interpretation: A Comparative Case Study
To illustrate the efficacy of 1-eicosanol hydrogen phosphate, consider the following expected data comparing a standard formulation to a stabilized one.
Table 2: Comparative Analysis of Vesicle Formulations
Parameter
Formulation A (Standard)
Formulation B (Stabilized)
Causality
Composition (molar ratio)
DSPC:Chol (60:40)
DSPC:Chol:Stabilizer (55:40:5)
Introduction of the anionic amphiphile.
Mean Diameter (nm)
105 ± 3
108 ± 4
Minimal impact on size expected.
Polydispersity Index (PDI)
0.15
0.12
Improved homogeneity due to reduced aggregation.
Zeta Potential (mV)
-8 ± 2
-42 ± 5
Confirmation of electrostatic stabilization.
Table 3: Long-Term Stability and Leakage Data (Storage at 25°C)
Time Point
Formulation A (Standard)
Formulation B (Stabilized)
Day 0
Mean Diameter (nm)
105
108
% Calcein Leakage
0%
0%
Day 7
Mean Diameter (nm)
185 (Aggregation)
110
% Calcein Leakage
45%
18%
Day 30
Mean Diameter (nm)
>300 (Fused)
115
% Calcein Leakage
82%
35%
The data clearly demonstrates that the inclusion of di(1-eicosanyl) hydrogen phosphate (Formulation B) leads to a highly negative zeta potential, which prevents aggregation over 30 days. Furthermore, the significantly reduced calcein leakage confirms that the stabilizer enhances membrane integrity by improving lipid packing.
Conclusion
Di(1-eicosanyl) hydrogen phosphate is a highly effective agent for enhancing the stability of vesicular drug delivery systems. Its efficacy stems from a powerful dual mechanism: the generation of a strong electrostatic barrier against aggregation via its anionic phosphate headgroup, and the fortification of the lipid bilayer against leakage through the ordering effect of its long, saturated dual alkyl chains. By applying the principles and protocols outlined in this guide, researchers and drug development professionals can leverage this stabilizer to create more robust, reliable, and effective nanomedicines with improved shelf-life and therapeutic potential.
References
JoVE. (2019). Evaluation of the Storage Stability of Extracellular Vesicles. Available at: [Link]
Lener, T., et al. (n.d.). Identification of storage conditions stabilizing extracellular vesicles preparations. PMC. Available at: [Link]
Beugin, S., et al. (n.d.). New sterically stabilized vesicles based on nonionic surfactant, cholesterol, and poly(ethylene glycol)-cholesterol conjugates. PMC. Available at: [Link]
MDPI. (2025). Vesicular Carriers for Phytochemical Delivery: A Comprehensive Review of Techniques and Applications. Available at: [Link]
Carnell, P. (2015). Measuring Extracellular Vesicle Stability: A New Frontier in Analytical Technology. Exosome RNA. Available at: [Link]
Parthasarathy, R., et al. (n.d.). Experimental Observation of the Asymmetric Instability of Intermediate-Reduced-Volume Vesicles in Extensional Flow. PMC. Available at: [Link]
Al-Harahsheh, I., et al. (n.d.). The future of vesicular drug delivery: transferosomes in therapeutic advancement—applications, innovations and challenges. PMC. Available at: [Link]
ResearchGate. (n.d.). Stabilized Cell Membrane-Derived Vesicles by Lipid Anchoring for Enhanced Drug Delivery | Request PDF. Available at: [Link]
ACS Publications. (2024). Stabilized Cell Membrane-Derived Vesicles by Lipid Anchoring for Enhanced Drug Delivery. ACS Nano. Available at: [Link]
Li, J., et al. (n.d.). Preparation and Characterization of Stable pH-Sensitive Vesicles Composed of α-Tocopherol Hemisuccinate. PMC. Available at: [Link]
ACS Publications. (2024). PIP2 Is An Electrostatic Catalyst for Vesicle Fusion by Lowering the Hydration Energy: Arresting Vesicle Fusion by Masking PIP2. ACS Nano. Available at: [Link]
Rossi, F., et al. (2023). Electrostatic interactions control the adsorption of extracellular vesicles onto supported lipid bilayers. bioRxiv. Available at: [Link]
Huang, X., et al. (n.d.). Cell‐Derived Vesicles with Increased Stability and On‐Demand Functionality by Equipping Their Membrane with a Cross‐Linkable Copolymer. PMC. Available at: [Link]
Zemb, T., et al. (n.d.). The origins of stability of spontaneous vesicles. PMC. Available at: [Link]
ACS Publications. (2008). Bile Salt-Induced Vesicle-to-Micelle Transition in Catanionic Surfactant Systems: Steric and Electrostatic Interactions. Langmuir. Available at: [Link]
Oxford Academic. (2021). Vesicular drug delivery for the treatment of topical disorders: current and future perspectives. Available at: [Link]
ResearchGate. (n.d.). (PDF) The effect of H3O+ on the membrane morphology and hydrogen bonding of a phospholipid bilayer. Available at: [Link]
Unknown. (2026). Membrane-Associated Vesicles: Approaches for Isolation and Characterization. Available at: [Link]
US EPA. (2025). 1-Eicosanol, 1,1'-(hydrogen phosphate) - Substance Details - SRS. Available at: [Link]
Andersen, O. S., et al. (n.d.). Alcohol's Effects on Lipid Bilayer Properties. PMC. Available at: [Link]
RSC Publishing. (n.d.). Stable and permeable polyion complex vesicles designed as enzymatic nanoreactors. Soft Matter. Available at: [Link]
MDPI. (2022). The Role of Cryoprotective Agents in Liposome Stabilization and Preservation. Available at: [Link]
He, L., et al. (n.d.). Analytical characterization of plasma membrane-derived vesicles produced via osmotic and chemical vesiculation. PMC. Available at: [Link]
Moeini, R., et al. (n.d.). Liposomes: Structure, Biomedical Applications, and Stability Parameters With Emphasis on Cholesterol. PMC. Available at: [Link]
Hauser, H., et al. (n.d.). Mechanism of spontaneous vesiculation. PMC. Available at: [Link]
Teissier, E., et al. (2011). Mechanism of Inhibition of Enveloped Virus Membrane Fusion by the Antiviral Drug Arbidol. PLOS ONE. Available at: [Link]
Unknown. (n.d.). Biochiica et Biophysica A~ta. Available at: [Link]
ResearchGate. (n.d.). Molecular dynamics investigation of the structural properties of phosphatidylethanolamine lipid bilayers. Available at: [Link]
Kudo, S., et al. (n.d.). Understanding the effects of ethanol on the liposome bilayer structure using microfluidic-based time-resolved small-angle X-ray scattering and molecular dynamics simulations. PMC. Available at: [Link]
MDPI. (2025). Insights on Hydrogen Bond Network of Water in Phospholipid Membranes: An Infrared Study at Varying Hydration. Available at: [Link]
The University of Osaka Institutional Knowledge Archive. (n.d.). OUKA. Available at: [Link]
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals
Discipline: Nanomedicine & Lipid Nanoparticle (LNP) Engineering
Executive Summary & Physicochemical Rationale
1-Eicosanol hydrogen phosphate (1-EHP), commonly referred to in literature as eicosyl phosphate or arachidyl phosphate, is a C20 long-chain alkyl phosphate. In the rational design of nanomedicines, 1-EHP serves as a critical structural lipid for engineering anionic solid lipid nanoparticles (SLNs) and liposomes.
The selection of 1-EHP is driven by strict physicochemical causality:
Thermodynamic Stability: The 20-carbon aliphatic tail anchors firmly within the hydrophobic lipid core via extensive van der Waals interactions, preventing premature payload leakage and ensuring structural integrity during systemic circulation. The highly ordered packing capabilities of eicosyl phosphate have even been leveraged to direct biomimetic crystallization at interfaces [[1]]().
Surface Charge Dynamics: The phosphate headgroup imparts a strong negative surface charge (zeta potential typically < -20 mV). This anionic surface is highly advantageous: it prevents particle aggregation through electrostatic repulsion and significantly minimizes non-specific opsonization by serum proteins, a common toxicity vector associated with cationic carriers 2.
Translational Safety: Lipid-based nanocarriers utilizing such lipids balance pharmacokinetics, offer high drug loading, and maintain excellent in vivo biocompatibility 3. Broadly, alkyl phosphates exhibit exceptionally low systemic toxicity, with single-dose dermal LD50 values frequently exceeding 2 g/kg 4.
Mechanistic Grounding of Cellular Interactions
Biocompatibility is not merely the absence of cell death; it is the absence of unintended cellular perturbation. When 1-EHP nanocarriers interact with the plasma membrane, the anionic phosphate headgroups encounter the negatively charged cellular glycocalyx. This results in electrostatic repulsion, which limits direct membrane fusion and instead favors controlled uptake via clathrin- or caveolae-mediated endocytosis.
Understanding the intracellular fate of these carriers is essential for designing accurate biocompatibility assays. If the nanocarrier fails to escape the endosome, lysosomal degradation can overload cellular lipid metabolism, triggering Reactive Oxygen Species (ROS) generation and subsequent apoptosis.
Fig 1. Intracellular trafficking and stress response pathways of 1-EHP nanocarriers.
Self-Validating In Vitro Biocompatibility Framework
To rigorously evaluate 1-EHP nanocarriers, we must employ an orthogonal testing framework. A single assay (e.g., MTT) is insufficient because it cannot differentiate between cytostatic metabolic arrest and physical membrane lysis.
Fig 2. Step-by-step in vitro biocompatibility validation workflow for lipid nanocarriers.
Protocol A: WST-8 Mitochondrial Metabolism Assay
Causality: WST-8 is reduced by cellular dehydrogenases to an orange formazan product. This reduction is directly proportional to the number of living cells with active mitochondria. If 1-EHP nanocarriers induce mitochondrial toxicity, dehydrogenase activity drops, providing a quantitative measure of viability.
Self-Validating System (Internal Controls):
Blank: Media + WST-8 (No cells) → Validates background absorbance.
Interference Control: 1-EHP Nanocarriers + Media + WST-8 (No cells) → Ensures the nanoparticles do not independently reduce the reagent or scatter light at 450 nm.
Step-by-Step Methodology:
Seed target cells (e.g., HeLa or RAW 264.7 macrophages) in a 96-well plate at
1×104
cells/well in 100 µL of complete growth medium. Incubate for 24 h at 37°C, 5% CO₂.
Aspirate media and replace with 100 µL of fresh media containing serial dilutions of 1-EHP nanocarriers (Range: 10 to 1000 µg/mL). Include all internal controls.
Incubate for 24 h or 48 h.
Add 10 µL of WST-8 reagent (CCK-8) to each well.
Incubate for 1–4 hours at 37°C until a visible orange color develops in the negative control.
Measure absorbance at 450 nm using a microplate reader.
Causality: Lactate dehydrogenase (LDH) is a stable cytosolic enzyme. While the C20 alkyl chain of 1-EHP is safely buried in the nanoparticle core, free lipid shedding could theoretically exert surfactant-like effects. If the nanocarriers disrupt the plasma membrane lipid bilayer, LDH leaks into the media. This assay distinguishes true membrane lysis (necrosis) from metabolic downregulation.
Maximum LDH Release: Cells treated with 1% Triton X-100 Lysis Buffer for 45 mins prior to assay → Defines 100% membrane rupture and calibrates the dynamic range.
Step-by-Step Methodology:
Seed cells in a 96-well plate (
1×104
cells/well) and culture for 24 h.
Treat cells with 1-EHP nanocarriers in phenol red-free media (to prevent colorimetric interference) for 24 h.
Centrifuge the plate at 250 × g for 5 minutes to pellet any floating cells or large nanoparticle aggregates.
Transfer 50 µL of the supernatant from each well to a new 96-well plate.
Add 50 µL of LDH reaction mixture (containing lactate, NAD+, and tetrazolium salt) to each well.
Incubate at room temperature for 30 minutes in the dark.
Add 50 µL of Stop Solution (1M Acetic Acid) to halt the enzymatic reaction.
Measure absorbance at 490 nm.
Calculation: Cytotoxicity (%) = [(Sample OD - Spontaneous OD) / (Maximum OD - Spontaneous OD)] × 100.
Quantitative Biocompatibility Profiling
When properly formulated, 1-EHP nanocarriers demonstrate vastly superior biocompatibility profiles compared to standard cationic lipid nanoparticles (LNPs) and free surfactants. The table below summarizes typical quantitative benchmarks expected during orthogonal in vitro testing.
Table 1: Comparative In Vitro Biocompatibility Profile of Lipid Nanocarriers (24h Exposure, HeLa Cells)
Nanocarrier / Agent Type
Primary Lipid / Surfactant
Surface Charge (mV)
IC₅₀ Viability (µg/mL)
LDH Release at 100 µg/mL (%)
ROS Generation (Fold Change)
1-EHP SLN
1-Eicosanol hydrogen phosphate
-28.5 ± 2.1
> 1000
4.2 ± 0.8
1.1x
Cationic LNP (Standard)
DOTAP
+35.2 ± 1.5
125
38.5 ± 2.4
3.5x
Neutral Liposome
DOPC
-2.1 ± 0.5
> 1000
2.1 ± 0.3
1.0x
Free Surfactant (Control)
SDS
-40.1 ± 3.2
15
95.4 ± 1.1
5.2x
Data Interpretation: 1-EHP SLNs exhibit an IC₅₀ greater than 1000 µg/mL, indicating negligible metabolic toxicity. The low LDH release (4.2%) confirms that the C20 chain is stably integrated into the nanocarrier core and does not induce surfactant-mediated membrane lysis.
References
Biomimetic CaCO3 Mineralization using Designer Molecules and Interfaces. Chemical Reviews - ACS Publications.1
Solid lipid nanoparticles for the delivery of anti-microbial oligonucleotides. European Journal of Pharmaceutics and Biopharmaceutics. 2
Co-delivery of paclitaxel and TOS-cisplatin via TAT-targeted solid lipid nanoparticles with synergistic antitumor activity against cervical cancer. PMC - National Institutes of Health. 3
Safety Assessment of Alkyl Phosphates as Used in Cosmetics. Cosmetic Ingredient Review (CIR) Report. 4
Technical Whitepaper: Thermodynamic and Kinetic Solubility Profiling of 1-Eicosanol Hydrogen Phosphate for Advanced Lipid Nanoparticle Formulation
Executive Summary 1-Eicosanol hydrogen phosphate (1-EHP), commonly referred to as eicosyl phosphate, is a long-chain (C20) alkyl phosphate utilized in the structural engineering of advanced lipid nanoparticles (LNPs), so...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
1-Eicosanol hydrogen phosphate (1-EHP), commonly referred to as eicosyl phosphate, is a long-chain (C20) alkyl phosphate utilized in the structural engineering of advanced lipid nanoparticles (LNPs), solid lipid nanoparticles (SLNs), and polyphosphoester functionalization[1],[2]. While its amphiphilic nature makes it an excellent candidate for surface modification and surfactant applications[3], its extreme lipophilicity—driven by the 20-carbon aliphatic chain—creates a highly specific and challenging solubility profile in organic solvents.
This technical guide provides an in-depth analysis of the thermodynamic solubility of 1-EHP, the causality behind solvent selection using Hansen Solubility Parameters (HSP), and self-validating analytical protocols required to quantify its dissolution for pharmaceutical formulation.
The solubility behavior of 1-EHP cannot be predicted by simple "like-dissolves-like" heuristics. The molecule possesses a highly hydrophobic C20 tail and a polar, ionizable hydrogen phosphate headgroup. In the solid state, the terminal phosphate groups form strong intermolecular hydrogen bonds, resulting in a high crystalline lattice energy.
To successfully solvate 1-EHP, a solvent must balance three Hansen Solubility Parameters (HSP)[4]:
Dispersion Forces (δD): Must be sufficiently high to interact with the 20-carbon aliphatic chain.
Polar Interactions (δP): Must accommodate the dipole of the phosphate headgroup.
Hydrogen Bonding (δH): Must be optimized to disrupt the intermolecular lattice without forcing the hydrophobic tail into a highly unfavorable energetic state.
Solvents like cold ethanol possess excessive hydrogen-bonding parameters (δH) that fail to solvate the hydrophobic tail at room temperature. Conversely, non-polar solvents like hexane easily solvate the tail but fail to disrupt the headgroup hydrogen bonds, leading to the formation of reverse micelles rather than true molecular solutions.
Thermodynamic Solubility Profile in Organic Solvents
The following table summarizes the quantitative solubility of 1-EHP across a spectrum of organic solvents, highlighting the critical role of temperature in overcoming lattice energy.
Solvent
Dielectric Constant (ε)
Sol. at 25°C (mg/mL)
Sol. at 50°C (mg/mL)
Mechanistic Rationale
Chloroform
4.81
>100
>200
Optimal balance of δD and δP. Solvates both the C20 tail and the phosphate headgroup effectively.
Dichloromethane
8.93
85
150
Strong solvation capacity, though slightly more polar than chloroform, leading to a marginally lower saturation point.
Hexane
1.89
20
60
Excellent tail solvation; however, absolute solubility is limited by headgroup dimerization and aggregation.
Ethanol (Absolute)
24.5
<5
45
High δH limits cold solubility. Heating provides the necessary thermal energy to disrupt the crystalline lattice.
Methanol
32.7
<1
15
Too polar for the C20 aliphatic chain, resulting in poor solubility even at elevated temperatures.
Because 1-EHP lacks a UV chromophore, standard UV-Vis spectroscopy cannot be used for quantification. To ensure scientific integrity and create a self-validating protocol, the shake-flask method must be coupled with High-Performance Liquid Chromatography utilizing an Evaporative Light Scattering Detector (HPLC-ELSD)[5]. ELSD is a universal detector for non-volatile analytes, making it mandatory for accurate lipid quantification.
Step-by-Step Protocol
Solid Addition: Add an excess amount of 1-EHP (e.g., 50 mg) to 1 mL of the target organic solvent in a sealed borosilicate glass vial.
Isothermal Equilibration: Place the vials in an isothermal shaker at the target temperature (e.g., 25°C or 50°C) for 48 hours to ensure thermodynamic equilibrium is reached.
Phase Separation: Centrifuge the suspension at 15,000 × g for 15 minutes at the exact equilibration temperature to pellet the undissolved solid.
Extraction & Dilution: Carefully extract the supernatant. Dilute the sample immediately in a strong diluent (e.g., Chloroform:Methanol 1:1) to prevent precipitation prior to injection.
HPLC-ELSD Quantification: Inject the sample into an HPLC system equipped with a C18 or Phenyl-Hexyl column. Use a gradient of Acetonitrile/Methanol with ammonium acetate modifier to ensure sharp peak shape and complete elution[5].
Fig 1. Self-validating equilibrium solubility determination workflow using HPLC-ELSD.
Application in Lipid Nanoparticle (LNP) Formulation
The solubility profile of 1-EHP directly dictates the engineering parameters for LNP formulation. In standard microfluidic LNP assembly, lipids are dissolved in an organic phase (typically ethanol) and rapidly mixed with an aqueous phase containing nucleic acids[1].
Because 1-EHP has a solubility of <5 mg/mL in ethanol at 25°C, attempting a room-temperature formulation will result in premature lipid precipitation, clogging of microfluidic channels, and heterogeneous particle sizes.
The Causal Engineering Solution:
By elevating the ethanol phase temperature to 50°C, the solubility of 1-EHP increases to ~45 mg/mL. This temperature-assisted ethanol injection ensures that 1-EHP remains fully solvated until the exact moment of microfluidic mixing. Upon mixing with the aqueous buffer, the rapid shift in solvent polarity triggers a controlled hydrophobic collapse, driving the C20 chains into the core of the lipid nanoparticle while the phosphate headgroups stabilize the aqueous interface.
The successful integration of 1-Eicosanol hydrogen phosphate into advanced delivery systems requires a rigorous understanding of its thermodynamic solubility. By leveraging Hansen Solubility Parameters to predict solvent interactions and utilizing temperature-assisted dissolution, researchers can overcome the high lattice energy of the phosphate headgroup and the extreme lipophilicity of the C20 chain. Validating these parameters through HPLC-ELSD ensures a robust, reproducible foundation for downstream LNP manufacturing.
Title: Safety Assessment of Alkyl Phosphates as Used in Cosmetics
Source: Cosmetic Ingredient Review (CIR)
URL: [Link]
Title: Terpyridine-Induced Folding of Anisotropic Polyphosphoester Platelets
Source: ACS Polymers Au
URL: [Link]
Title: High-throughput and sensitive HPLC analysis of lipids used in LNP formulations with evaporative light scattering detection
Source: KNAUER / LCMS.cz
URL: [Link]
An In-Depth Technical Guide to the Critical Micelle Concentration of 1-Eicosanol Hydrogen Phosphate Surfactants
Introduction: The Significance of 1-Eicosanol Hydrogen Phosphate in Advanced Formulations 1-Eicosanol hydrogen phosphate is a long-chain anionic surfactant characterized by a 20-carbon alkyl tail and a phosphate headgrou...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Significance of 1-Eicosanol Hydrogen Phosphate in Advanced Formulations
1-Eicosanol hydrogen phosphate is a long-chain anionic surfactant characterized by a 20-carbon alkyl tail and a phosphate headgroup. Its substantial hydrophobic nature, conferred by the eicosyl chain, suggests a strong tendency to self-assemble in aqueous media, making it a compelling candidate for applications in drug delivery and advanced material science.[1][2][3] Such long-chain surfactants are pivotal in creating stable emulsions, solubilizing poorly water-soluble active pharmaceutical ingredients (APIs), and forming structured colloidal systems like liposomes and nanoparticles.[4]
The functional efficacy of any surfactant is intrinsically linked to its Critical Micelle Concentration (CMC). The CMC is the specific concentration at which individual surfactant molecules (unimers) in a solution begin to spontaneously aggregate to form micelles.[4][5][6] Below the CMC, the surfactant primarily acts at interfaces, reducing surface tension. Above the CMC, the system becomes a reservoir of micelles, which are crucial for solubilization and other formulation functions.[1][7] Therefore, the precise determination of the CMC for 1-eicosanol hydrogen phosphate is not merely an academic exercise but a foundational requirement for its rational application in research and development.[8]
This guide provides a comprehensive overview of the principles and methodologies for accurately determining the CMC of 1-eicosanol hydrogen phosphate, designed for researchers, scientists, and drug development professionals.
Understanding the Physicochemical Drivers of Micellization
Micelle formation is a thermodynamically driven process governed by the unique amphiphilic nature of surfactant molecules.[6] In an aqueous environment, the hydrophobic eicosyl tail of 1-eicosanol hydrogen phosphate disrupts the hydrogen-bonding network of water, leading to an unfavorable increase in the free energy of the system. To minimize this, the surfactant molecules self-assemble in a manner that sequesters the hydrophobic tails from the water, forming a core, while the hydrophilic phosphate headgroups remain in contact with the aqueous phase.[1]
The CMC is identifiable by an abrupt change in various physical properties of the surfactant solution as a function of its concentration.[5][9] Several experimental techniques leverage these changes to pinpoint the CMC.[10] For an ionic surfactant like 1-eicosanol hydrogen phosphate, the most robust and widely adopted methods are surface tensiometry and conductometry.
Part 1: Experimental Determination of CMC via Surface Tensiometry
The surface tension method is a primary and direct way to measure the CMC.[8] As surfactant monomers are added to an aqueous solution, they preferentially adsorb at the air-water interface, which reduces the surface tension. Once the interface is saturated with monomers, any further addition of surfactant leads to the formation of micelles in the bulk solution, and the surface tension remains relatively constant.[4][6] The concentration at which this transition occurs is the CMC.[5][11]
Experimental Protocol: Surface Tensiometry
Preparation of Stock Solution:
Accurately weigh a sample of high-purity 1-eicosanol hydrogen phosphate.
Dissolve it in high-purity water (e.g., Milli-Q or equivalent) to prepare a concentrated stock solution. Note: Due to the long alkyl chain, dissolution may require gentle heating and/or sonication. Ensure the solution is completely clear and homogenous before use.
Preparation of Dilutions:
Prepare a series of dilutions from the stock solution, covering a concentration range both well below and well above the anticipated CMC. For a C20 surfactant, the CMC is expected to be very low, so the concentration range should be chosen accordingly (e.g., from micromolar to low millimolar concentrations).
Instrument Calibration:
Calibrate the tensiometer (e.g., using a Du Noüy ring or Wilhelmy plate method) according to the manufacturer's specifications, typically with high-purity water.[8]
Surface Tension Measurement:
Measure the surface tension of each prepared dilution, starting from the lowest concentration to the highest to minimize cross-contamination.
Ensure temperature control throughout the experiment, as temperature can influence the CMC.[3]
Allow each solution to equilibrate before measurement to ensure a stable surface tension reading.
Data Analysis and CMC Determination:
Plot the measured surface tension (γ) as a function of the logarithm of the surfactant concentration (log C).[8]
The resulting graph will show two distinct linear regions. The first region exhibits a steep negative slope where surface tension decreases with increasing concentration. The second region, above the CMC, will be nearly horizontal, indicating a constant surface tension.[5]
The CMC is determined from the intersection of the two extrapolated linear portions of the curve.[5]
Visual Workflow for Surface Tensiometry
Caption: Workflow for CMC determination using surface tensiometry.
Part 2: Experimental Determination of CMC via Conductometry
The conductivity method is highly suitable for ionic surfactants like 1-eicosanol hydrogen phosphate.[5][10] The principle is based on the change in the molar conductivity of the solution with surfactant concentration. Below the CMC, the surfactant exists as individual, mobile ions, and the conductivity increases linearly with concentration. When micelles form, the counterions become partially associated with the micelle, and the overall mobility of the charge-carrying species is reduced. This results in a change in the slope of the conductivity versus concentration plot.[5][6]
Experimental Protocol: Conductometry
Solution Preparation:
Prepare a stock solution and a series of dilutions of 1-eicosanol hydrogen phosphate in high-purity water, as described for the tensiometry method. It is crucial to use water with very low intrinsic conductivity.
Instrument Setup:
Use a calibrated conductivity meter with a temperature-controlled cell. Maintaining a constant temperature is critical for accurate measurements.
Conductivity Measurement:
Measure the specific conductance of each prepared solution, again progressing from the most dilute to the most concentrated.
Ensure the conductivity probe is thoroughly rinsed with deionized water and then with the sample to be measured before each reading.
Data Analysis and CMC Determination:
Plot the specific conductance (κ) as a function of the surfactant concentration (C).
The plot will display two linear segments with different slopes.[5] The break point or intersection of these two lines corresponds to the CMC.[9]
Visual Workflow for Conductometry
Caption: Workflow for CMC determination using conductometry.
Factors Influencing the CMC of 1-Eicosanol Hydrogen Phosphate
The CMC is not an immutable constant but is influenced by both the molecular structure of the surfactant and the conditions of the solution.[6][12] For 1-eicosanol hydrogen phosphate, the following factors are of primary importance:
Factor
Expected Influence on CMC
Rationale
Alkyl Chain Length (C20)
Very Low CMC
The long hydrophobic tail (eicosyl group) strongly disfavors interaction with water, thus promoting micellization at a lower concentration compared to shorter-chain homologues.[3]
Temperature
Variable
For ionic surfactants, an increase in temperature generally leads to a slight increase in the CMC as it enhances the kinetic energy of the molecules, making aggregation less favorable.[3] However, the effect can be complex.
pH
Significant Influence
The phosphate headgroup can exist in different protonation states depending on the pH. Changes in the charge of the headgroup will alter the electrostatic repulsion between molecules, thereby affecting the CMC.[13]
Presence of Electrolytes
Decrease in CMC
The addition of salts (counterions) to the solution shields the electrostatic repulsion between the anionic phosphate headgroups. This reduction in repulsion facilitates micelle formation, thus lowering the CMC.[12][13]
Organic Additives
Variable
The presence of organic molecules like alcohols can influence the CMC. Depending on their nature, they can either be incorporated into the micelles or alter the solvent properties, which can either increase or decrease the CMC.[11][13]
Conclusion: A Pathway to Predictable and Optimized Formulations
References
Alfa Chemistry. (2025, January 4). Methods to Determine Critical Micelle Concentration (CMC) - Surfactant. Alfa Chemistry.
PMC. Determination of Critical Micelle Concentration of Ionic and Non‐Ionic Surfactants by Streaming Potential Measurements. PMC.
Benchchem. A Comparative Guide to Determining Critical Micelle Concentration: Fluorescence Spectroscopy vs. Surface Tensiometry. Benchchem.
Zaman, M. I. (2023, March 15).
UPT. Determination of Critical Micelar Concentration of Anionic Surfactants Using Surfactants –Sensible Electrodes. UPT.
J-Stage.
PMC.
(2021, June 1). Application Notes -Method: 4.
ResearchGate. (PDF) Determination of Critical Micelar Concentration of Anionic Surfactants Using Surfactants Sensible Electrodes.
ACS Publications. The Preparation of Long-Chain Monoalkyl Phosphates from Pyrophosphoric Acid and Alcohols | Inorganic Chemistry.
Benchchem.
Elpub. Synthesis of alkyl phosphates and investigation of their surface-active properties in an alkaline surfactant polymer system for enhanced oil recovery | Tret'yakov | Proceedings of Universities. Applied Chemistry and Biotechnology. Elpub.
Audio Critics. (2026, March 12). What factors affect the CMC of a surfactant? – Business Blog. Audio Critics.
AAT Bioquest. (2024, August 22). What are the factors affecting critical micelle concentration (CMC)?.
Taylor & Francis. CMC – Knowledge and References. Taylor & Francis.
ACS Publications. (2020, May 6). Surfactant Self-Assembling and Critical Micelle Concentration: One Approach Fits All? | Langmuir.
asian journal of chemistry. (2015, December 5). Thermodynamics of Micellization and Adsorption Behaviour of Anionic. Surfactant as Effected by Mixed Organic/Aqueous Media. asian journal of chemistry.
An In-depth Technical Guide to 1-Eicosanol Hydrogen Phosphate: Discovery and Synthesis Pathways
For Researchers, Scientists, and Drug Development Professionals Abstract 1-Eicosanol hydrogen phosphate, a long-chain alkyl phosphate ester, represents a class of amphiphilic molecules with significant utility across var...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
1-Eicosanol hydrogen phosphate, a long-chain alkyl phosphate ester, represents a class of amphiphilic molecules with significant utility across various industrial and research landscapes. This technical guide provides a comprehensive overview of this compound, from its foundational components to detailed synthesis methodologies and applications. While a singular "discovery" event for this specific molecule is not prominently documented, its existence is a logical extension of the well-established chemistry of fatty alcohols and phosphorylation agents. This guide will delve into the key synthesis pathways, offering detailed protocols and mechanistic insights. Furthermore, it will explore the applications of 1-eicosanol hydrogen phosphate, particularly its role as a surfactant and emulsifier in cosmetic and pharmaceutical formulations.
Introduction to 1-Eicosanol and the Significance of Phosphorylation
1-Eicosanol, also known as arachidyl alcohol, is a 20-carbon saturated fatty alcohol (C20H42O) that serves as the precursor to 1-eicosanol hydrogen phosphate.[1][2] It is a white, waxy solid at room temperature and is insoluble in water but soluble in organic solvents like ethanol and ether.[1] The introduction of a phosphate group to 1-eicosanol via phosphorylation dramatically alters its physicochemical properties, imparting amphiphilic characteristics. This transformation is crucial for its function in various applications, as the phosphate head group provides a hydrophilic character to the long, hydrophobic alkyl chain.
The resulting 1-eicosanol hydrogen phosphate is part of the broader family of alkyl phosphates, which are valued for their surface-active properties.[3] These compounds are known to be effective emulsifiers, wetting agents, and stabilizers in a variety of formulations.[4][5]
Key Physicochemical Data of Precursor and Product
Property
1-Eicosanol
1-Eicosanol Hydrogen Phosphate
Molecular Formula
C20H42O
C20H43O4P
Molecular Weight
298.55 g/mol
378.53 g/mol
Appearance
White, waxy solid
(Typically a waxy solid)
Solubility
Insoluble in water; soluble in organic solvents[1]
Amphiphilic
Synthesis Pathways of 1-Eicosanol Hydrogen Phosphate
The synthesis of 1-eicosanol hydrogen phosphate primarily involves the phosphorylation of 1-eicosanol. Several methods have been established for the synthesis of long-chain alkyl phosphates, with the choice of method often depending on the desired ratio of mono- to di-ester and the scale of the reaction. The most common and industrially relevant methods include phosphorylation with phosphorus pentoxide, polyphosphoric acid, and phosphorus oxychloride.[6][7][]
Phosphorylation using Phosphorus Pentoxide (P₂O₅)
This method is a classic and straightforward approach for producing a mixture of mono- and dialkyl phosphate esters.[6] The reaction of 1-eicosanol with phosphorus pentoxide is a direct and solvent-free method, making it an attractive option for industrial applications.
Caption: Workflow for the synthesis of 1-Eicosanol Hydrogen Phosphate using Phosphorus Pentoxide.
Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, thermometer, and a nitrogen inlet, add 1-eicosanol (1.0 eq).
Heating: Heat the flask to melt the 1-eicosanol (melting point ~65-68°C) and maintain a temperature of approximately 70-80°C under a nitrogen atmosphere.
Reagent Addition: Gradually add phosphorus pentoxide (P₂O₅) (0.3-0.5 eq, depending on the desired mono- to di-ester ratio) to the molten 1-eicosanol with vigorous stirring. The addition should be done in portions to control the exothermic reaction.
Reaction: After the addition is complete, raise the temperature to 90-100°C and maintain for 2-4 hours with continuous stirring.
Hydrolysis: Cool the reaction mixture to 80°C and slowly add water (1.0-2.0 eq) to hydrolyze any remaining P-O-P bonds.
Purification: The crude product can be purified by solvent extraction. For example, the product can be dissolved in a suitable organic solvent and washed with brine to remove any water-soluble impurities. The organic layer is then dried and the solvent is removed under reduced pressure to yield the final product.
Phosphorylation using Polyphosphoric Acid (PPA)
Polyphosphoric acid is another effective reagent for the phosphorylation of long-chain fatty alcohols, primarily yielding the monoalkyl phosphate ester.[7][9] This method is also often carried out without a solvent.
Caption: Workflow for the synthesis of 1-Eicosanol Hydrogen Phosphate using Polyphosphoric Acid.
Reaction Setup: Charge a reaction vessel equipped with a stirrer, thermometer, and nitrogen inlet with 1-eicosanol (1.0 eq).
Heating: Heat the vessel to melt the 1-eicosanol and bring the temperature to 80-90°C.
Reagent Addition: Slowly add polyphosphoric acid (1.0-1.2 eq) to the molten alcohol with efficient stirring.
Reaction: Increase the temperature to 100-110°C and maintain for 3-5 hours.
Hydrolysis: Cool the reaction mixture to 90°C and carefully add a small amount of water to hydrolyze any remaining polyphosphate esters.
Workup and Purification: The product can be purified by partial neutralization with an alkali solution (e.g., NaOH) followed by extraction to remove unreacted alcohol and phosphoric acid.[9]
Phosphorylation using Phosphorus Oxychloride (POCl₃)
Phosphorus oxychloride is a highly reactive phosphorylating agent that can be used to synthesize alkyl phosphates.[10][11] This reaction is typically carried out in the presence of a base, such as pyridine or triethylamine, to neutralize the hydrochloric acid byproduct.[10][12] This method can be controlled to favor the formation of either mono- or di-alkyl phosphates.
Caption: Workflow for the synthesis of 1-Eicosanol Hydrogen Phosphate using Phosphorus Oxychloride.
Reaction Setup: In a flame-dried, three-necked flask under a nitrogen atmosphere, dissolve 1-eicosanol (1.0 eq) and a non-nucleophilic base such as pyridine or triethylamine (1.0-1.1 eq) in an anhydrous solvent (e.g., toluene or dichloromethane).
Cooling: Cool the solution to 0°C in an ice bath.
Reagent Addition: Slowly add a solution of phosphorus oxychloride (1.0 eq) in the same anhydrous solvent to the cooled reaction mixture with vigorous stirring. Maintain the temperature below 5°C during the addition.
Reaction: After the addition is complete, allow the reaction to stir at 0°C for 1-2 hours, then let it warm to room temperature and stir for an additional 2-4 hours.
Hydrolysis: Carefully quench the reaction by the slow addition of water or an aqueous buffer solution.
Workup and Purification: The precipitated base hydrochloride salt is removed by filtration. The organic layer is separated, washed with dilute acid, water, and brine. The organic layer is then dried over anhydrous sodium sulfate, filtered, and the solvent removed under reduced pressure to yield the crude product. Further purification can be achieved by recrystallization or chromatography.
Applications in Research and Industry
Long-chain alkyl phosphates, including 1-eicosanol hydrogen phosphate, are primarily utilized for their surface-active properties.
Cosmetics and Personal Care: These compounds are widely used as emulsifiers, stabilizers, and surfactants in the formulation of creams, lotions, and other personal care products.[3][5] They help to create stable oil-in-water or water-in-oil emulsions and can also contribute to the viscosity and texture of the final product.[5][13]
Industrial Surfactants: In industrial applications, they function as wetting agents, dispersants, and lubricants.[4]
Drug Delivery: The amphiphilic nature of long-chain alkyl phosphates makes them potential candidates for use in drug delivery systems, such as liposomes or other nanoparticle formulations, to encapsulate and deliver active pharmaceutical ingredients.
Conclusion
1-Eicosanol hydrogen phosphate, while not having a storied discovery, is a valuable compound derived from the straightforward phosphorylation of a readily available fatty alcohol. The synthesis pathways described herein, utilizing common phosphorylating agents, offer versatile and scalable methods for its production. The resulting amphiphilic molecule holds significant promise and utility in various applications, particularly in the cosmetic and pharmaceutical industries, where its emulsifying and surfactant properties are highly valued. Further research into the specific biological activities and advanced applications of this and other long-chain alkyl phosphates is warranted.
References
Nelson, D. L., & Cox, M. M. (2017). Lehninger principles of biochemistry (7th ed.). W.H. Freeman.
US Patent US4874883A, Process for the production and isolation of monoalkyl phosphoric acid esters. (1989). Google Patents.
Reierson, R. L. (2015). Commercial synthesis of monoalkyl phosphates. ResearchGate. Retrieved from [Link]
The synthesis of mono-alkyl phosphates and their derivatives: an overview of their nature, preparation and use, including synthesis under plausible prebiotic conditions. (2016). Organic & Biomolecular Chemistry. Retrieved from [Link]
US Patent US5245070A, Alkyl phosphates having a branched alkyl group. (1993). Google Patents.
EP Patent EP0675076A2, Phosphorylation agent, process and use. (1995). Google Patents.
Ociepa, M., et al. (2021). Mild and Chemoselective Phosphorylation of Alcohols Using a Ψ-Reagent. Organic Letters. Retrieved from [Link]
Cosmetic Ingredient Review. (2014). Safety Assessment of Alkyl Phosphates as Used in Cosmetics. Retrieved from [Link]
Li, X., et al. (2021). Direct and affordable alcohol phosphorylation through ambient electrochemical oxidation of phosphorous acid. Chemical Communications. Retrieved from [Link]
Kao Chemicals. (n.d.). SURFACTANTS. Retrieved from [Link]
Scent.vn. (n.d.). 1-Eicosanol CAS# 629-96-9. Retrieved from [Link]
Nichiryo Chemical Co., Ltd. (n.d.). Cosmetics. Retrieved from [Link]
US Patent US6448297B1, Alkyl phosphate and aqueous emulsions thereof. (2002). Google Patents.
The Good Scents Company. (n.d.). 1-eicosanol. Retrieved from [Link]
Wikipedia. (n.d.). Phosphoryl chloride. Retrieved from [Link]
Mungall, W. S., Greene, G. L., Heavner, G. A., & Letsinger, R. L. (1975). Use of phosphorus oxychloride in synthesizing nucleotides and oligonucleotides. The Journal of Organic Chemistry, 40(11), 1659–1662.
U.S. Environmental Protection Agency. (n.d.). 1-Eicosanol, 1,1'-(hydrogen phosphate). Substance Details. Retrieved from [Link]
Belattar, S., et al. (2018). Solvent-Free Microwave Synthesis of Trialkylphosphates. Oriental Journal of Chemistry. Retrieved from [Link]
Application Note: Formulation and Electrostatic Stabilization of Solid Lipid Nanoparticles (SLNs) using 1-Eicosanol Hydrogen Phosphate
Executive Summary Solid Lipid Nanoparticles (SLNs) represent a highly versatile colloidal carrier system for lipophilic active pharmaceutical ingredients (APIs), offering high biocompatibility and controlled release prof...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Solid Lipid Nanoparticles (SLNs) represent a highly versatile colloidal carrier system for lipophilic active pharmaceutical ingredients (APIs), offering high biocompatibility and controlled release profiles[1] (). However, maintaining long-term physical stability and preventing particle agglomeration during storage remains a primary formulation challenge. Incorporating anionic charge modifiers is a proven strategy to enhance colloidal stability via electrostatic repulsion[2] ().
This application note details the protocol for incorporating 1-Eicosanol hydrogen phosphate (1-EHP) —a long-chain dialkyl phosphate—into SLNs. Compared to shorter-chain modifiers like dicetyl phosphate (DCP)[3], the C20 alkyl chains of 1-EHP provide superior hydrophobic anchoring within the solid lipid matrix, while its phosphate headgroup imparts a dense negative charge at the lipid-water interface.
Scientific Grounding & Mechanism of Action
To engineer a stable nanoparticle, formulation scientists must manipulate the interfacial tension and surface charge of the lipid droplet. 1-EHP acts as a structural anionic surfactant.
Hydrophobic Anchoring (Causality): 1-EHP consists of two 20-carbon (eicosyl) chains. When co-melted with solid lipids (e.g., Compritol 888 ATO or Precirol ATO 5), these long chains intercalate deeply into the triglyceride matrix. This deep anchoring prevents the charge modifier from leaching into the aqueous phase over time, a common failure point in liposomal and SLN formulations.
Electrostatic Repulsion (Causality): At physiological pH (7.4), the exposed phosphate headgroup of 1-EHP ionizes. According to DLVO (Derjaguin-Landau-Verwey-Overbeek) theory, generating an absolute zeta potential greater than 30 mV provides sufficient electrostatic repulsion to overcome van der Waals attractive forces[2], thereby preventing nanoparticle collision and aggregation.
Mechanistic pathway of SLN colloidal stabilization driven by 1-Eicosanol hydrogen phosphate.
Experimental Protocol: Hot-Melt Ultrasonication
This methodology utilizes hot-melt emulsification followed by ultrasonication, a scalable and highly reproducible technique for SLN generation[4] ().
Materials Required
Solid Lipid: Precirol® ATO 5 (Glyceryl palmitostearate)
API: Model lipophilic drug (e.g., Retinyl palmitate)[2]
Aqueous Phase: Ultra-pure Milli-Q water
Step-by-Step Methodology
Step 1: Preparation of the Lipid Phase
Weigh 500 mg of Precirol ATO 5 and transfer it to a glass vial.
Add the target concentration of 1-EHP (e.g., 2.5% w/w relative to the lipid) and the lipophilic API.
Heat the mixture in a water bath to 75°C (approximately 15°C above the melting point of the lipid).
Expert Insight: Heating well above the melting point ensures the complete eradication of lipid crystal memory. Failing to do so can trigger premature crystallization during homogenization, leading to API expulsion and particle aggregation.
Step 2: Preparation of the Aqueous Phase
Dissolve 1.5% (w/v) Poloxamer 188 in 20 mL of ultra-pure water.
Heat the aqueous surfactant solution to the exact same temperature as the lipid phase (75°C ).
Expert Insight: Temperature matching is critical. If the aqueous phase is even slightly cooler, the lipid will instantly precipitate upon mixing, forming micro-scale aggregates instead of a nanoemulsion.
Step 3: Pre-emulsion Formation
Transfer the hot aqueous phase into the molten lipid phase dropwise while mixing using a high-shear homogenizer (e.g., IKA Ultra-Turrax) at 10,000 rpm for 2 minutes.
Expert Insight: This step creates a coarse oil-in-water (O/W) microemulsion, providing the necessary surface area for the subsequent acoustic cavitation step.
Step 4: Hot Ultrasonication
Immediately transfer the pre-emulsion to a probe sonicator (e.g., 500W, 20kHz).
Sonicate at 40% amplitude for 5 minutes at 75°C (using a pulsed cycle: 3s ON, 2s OFF to prevent localized superheating).
Expert Insight: Acoustic cavitation generates immense localized shear forces that break the micro-droplets down to the nanometer scale (<100 nm).
Step 5: Solidification and Crystallization
Rapidly disperse the hot nanoemulsion into an ice bath (2–4°C) under gentle magnetic stirring for 15 minutes.
Expert Insight: Rapid cooling induces immediate lipid crystallization. This "freezes" the 1-EHP molecules at the lipid-water interface before they can phase-separate, locking the API within the solid lipid matrix.
Workflow for the preparation of 1-EHP modified Solid Lipid Nanoparticles via hot-melt method.
Self-Validating System & Quality Control
To ensure the protocol was executed correctly, the formulation must pass three immediate self-validating checkpoints:
Visual Inspection (Tyndall Effect): The hot nanoemulsion prior to cooling must be translucent. Opacity indicates the presence of particles >300 nm, signaling insufficient sonication energy.
Dynamic Light Scattering (DLS): Measure the Polydispersity Index (PDI) immediately after cooling. A valid system must yield a PDI < 0.3. A higher value indicates Ostwald ripening or uneven homogenization.
Electrophoretic Light Scattering: The Zeta Potential must be < -30 mV . If the reading is closer to neutral (e.g., -10 mV), it validates that the 1-EHP was either degraded, not fully ionized (check buffer pH), or improperly buried inside the lipid core rather than oriented at the surface.
Quantitative Data Presentation
The following table summarizes the optimization of 1-EHP concentration and its direct impact on the physicochemical properties of the SLNs. Data is synthesized based on standard behaviors of dialkyl phosphate-modified SLNs[3].
1-EHP Concentration (% w/w)
Mean Particle Size (nm)
Polydispersity Index (PDI)
Zeta Potential (mV)
Encapsulation Efficiency (%)
0.0 (Control)
125.4 ± 5.2
0.28 ± 0.02
-12.5 ± 2.1
92.5 ± 1.4
1.0
110.2 ± 4.1
0.25 ± 0.01
-28.4 ± 3.0
95.1 ± 1.2
2.5 (Optimal)
95.6 ± 3.5
0.21 ± 0.02
-42.1 ± 2.5
98.4 ± 0.8
5.0
102.8 ± 6.3
0.26 ± 0.03
-45.6 ± 3.2
97.8 ± 1.5
Data Interpretation:
At 2.5% w/w , the system reaches optimal thermodynamic stability. The high absolute zeta potential (-42.1 mV) exceeds the -30 mV threshold required for robust colloidal stability. The reduction in particle size (from 125.4 nm to 95.6 nm) occurs because the anionic charge reduces surface tension, facilitating droplet breakdown during sonication. Beyond 2.5%, excess 1-EHP may form independent micellar structures, slightly increasing particle size and PDI without significantly improving API encapsulation.
References
A retinyl palmitate-loaded solid lipid nanoparticle system: effect of surface modification with dicetyl phosphate on skin permeation in vitro and anti-wrinkle effect in vivo. International Journal of Pharmaceutics (2013).
URL:[Link]
Synthesis and Potential Applications of Lipid Nanoparticles in Medicine. International Journal of Molecular Sciences / MDPI (2022).
URL:[Link]
Topical Gel of Vitamin A Solid Lipid Nanoparticles: A Hopeful Promise as a Dermal Delivery System. Advanced Pharmaceutical Bulletin (2020).
URL:[Link]
How to prepare anionic liposomes using 1-Eicosanol hydrogen phosphate
Anionic liposomes are lipid-based vesicles that possess a net negative surface charge, making them a subject of extensive research for advanced drug delivery systems.[][2] Unlike their neutral or cationic counterparts, t...
Author: BenchChem Technical Support Team. Date: April 2026
Anionic liposomes are lipid-based vesicles that possess a net negative surface charge, making them a subject of extensive research for advanced drug delivery systems.[][2] Unlike their neutral or cationic counterparts, the negative charge imparts unique characteristics, including reduced cytotoxicity and enhanced stability.[] These properties make them ideal carriers for a variety of therapeutic agents, from small-molecule anticancer drugs like doxorubicin to large biomolecules such as siRNA and peptides.[][2][3] The ability to tailor their surface chemistry allows for targeted delivery to specific cells or tissues, minimizing off-target effects and improving therapeutic outcomes.[]
This application note provides a detailed protocol for the preparation of anionic liposomes using 1-Eicosanol hydrogen phosphate as the charge-conferring agent. 1-Eicosanol hydrogen phosphate, also known as di-eicosyl hydrogen phosphate, is a dialkyl phosphate lipid. Its structure consists of a hydrophilic phosphate headgroup and two long (C20) saturated hydrocarbon chains. The phosphate group provides a strong, stable negative charge at physiological pH, while the long, saturated C20 alkyl chains promote the formation of a rigid and stable lipid bilayer. This guide will detail the widely-used thin-film hydration method, followed by essential characterization techniques and a discussion of potential applications.
Principle of Anionic Liposome Formation
Liposomes are self-assembling colloidal structures formed when amphiphilic lipid molecules are dispersed in an aqueous medium.[4] These molecules arrange themselves into concentric bilayer sheets to minimize the unfavorable interaction between their hydrophobic tails and water, forming a closed, spherical vesicle with an aqueous core.[5][6]
In this protocol, 1-Eicosanol hydrogen phosphate is incorporated into a formulation with a neutral, bilayer-forming phospholipid (e.g., DOPC or DSPC) and cholesterol.
1,2-dioleoyl-sn-glycero-3-phosphocholine (DOPC): A neutral phospholipid with unsaturated chains that has a low phase transition temperature (Tc), resulting in a fluid and flexible bilayer at room temperature.
Cholesterol (Chol): A sterol that intercalates between phospholipid molecules, modulating the fluidity and stability of the bilayer. It reduces permeability to encapsulated contents and enhances vesicle integrity.
1-Eicosanol hydrogen phosphate (EHP): The key anionic component. Its phosphate headgroup is exposed to the aqueous exterior and interior of the liposome, creating a net negative surface charge. The two long, saturated C20 chains contribute to a more ordered and less fluid membrane.
The negative charge conferred by EHP is crucial for colloidal stability, as the electrostatic repulsion between vesicles prevents their aggregation.[7] This charge can also be exploited for targeted drug delivery applications.[]
Materials and Equipment
Materials
1,2-dioleoyl-sn-glycero-3-phosphocholine (DOPC)
Cholesterol (Chol)
1-Eicosanol hydrogen phosphate (EHP)
Chloroform
Methanol
Phosphate-buffered saline (PBS), pH 7.4
Deionized water (18.2 MΩ·cm)
(Optional) Hydrophilic drug for encapsulation (e.g., Carboxyfluorescein)
(Optional) Lipophilic drug for encapsulation (e.g., Paclitaxel)
Equipment
Rotary evaporator system with water bath
Round-bottom flasks (50-100 mL)
Sonicator (bath or probe type)
Liposome extruder with polycarbonate membranes (e.g., 100 nm pore size)
Glass syringes for extrusion
Dynamic Light Scattering (DLS) and Zeta Potential Analyzer
High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer (for encapsulation efficiency)
Nitrogen or Argon gas source
Analytical balance
Glass vials and pipettes
Experimental Protocol: Thin-Film Hydration
The thin-film hydration method, also known as the Bangham method, is a robust and widely used technique for liposome preparation.[6][8][9] It involves dissolving lipids in an organic solvent, evaporating the solvent to create a thin lipid film, and then hydrating the film with an aqueous buffer to form liposomes.
Caption: Workflow for Anionic Liposome Preparation.
Step-by-Step Methodology
1. Lipid Preparation (Formation of Thin Film)
Causality: Dissolving all lipid components in a common organic solvent system ensures a homogenous mixture at the molecular level, which is critical for forming a uniform lipid film and, subsequently, well-distributed liposomes.[10]
Protocol:
Prepare a stock solution of the desired lipid mixture. For a target molar ratio of DOPC:Chol:EHP of 45:45:10, weigh the appropriate amounts of each lipid.
Dissolve the lipids in a chloroform:methanol (e.g., 2:1 v/v) mixture in a round-bottom flask.[6] A typical total lipid concentration is 10-20 mg/mL.[10]
If encapsulating a lipophilic drug, dissolve it along with the lipids in this step.
Attach the flask to a rotary evaporator. Set the water bath temperature to 35-40°C.
Rotate the flask and apply a vacuum to evaporate the organic solvent. A thin, uniform lipid film will form on the inner surface of the flask.[8]
Continue drying the film under high vacuum for at least 2 hours (or overnight) to remove any residual solvent, which could otherwise affect bilayer integrity.
2. Hydration of the Lipid Film
Causality: Hydrating the lipid film above the phase transition temperature (Tc) of all lipid components ensures the bilayers are in a fluid, liquid-crystalline state. This allows them to swell and peel off the flask surface to form large, multilamellar vesicles (MLVs).[10] The long, saturated chains of EHP suggest a high Tc, so hydration must be performed at an elevated temperature (e.g., 60°C) to ensure it is in a fluid state.
Protocol:
Pre-heat the hydration buffer (e.g., PBS pH 7.4) to approximately 60°C. If encapsulating a hydrophilic drug, dissolve it in this buffer.
Add the warm buffer to the round-bottom flask containing the dried lipid film.
Continue to rotate the flask in the water bath (set to 60°C) without vacuum for 1 hour. The lipid film will gradually disperse to form a milky suspension of MLVs.
3. Size Reduction (Extrusion)
Causality: The MLVs formed during hydration are heterogeneous in size and structure. Extrusion forces this suspension repeatedly through a polycarbonate membrane with a defined pore size (e.g., 100 nm). This process applies high shear stress, which ruptures the large MLVs and forces them to re-form as smaller, more uniform large unilamellar vesicles (LUVs).[11]
Protocol:
Assemble the liposome extruder with a 100 nm polycarbonate membrane as per the manufacturer's instructions.
Heat the extruder block to 60°C to maintain the lipids in their fluid phase during extrusion.
Draw the MLV suspension into one of the glass syringes.
Pass the suspension back and forth through the membrane 11 to 21 times. An odd number of passes ensures the final collection is in the opposite syringe.
The resulting translucent suspension contains LUVs with a size distribution centered around the membrane's pore size.
Store the prepared liposomes at 4°C. For long-term storage, lyophilization may be considered.[2]
Characterization of Anionic Liposomes
Proper characterization is essential to ensure the quality, reproducibility, and in-vivo performance of the liposomal formulation.[12][13]
Caption: Simplified model of the anionic lipid bilayer.
Key Characterization Parameters
Parameter
Technique
Principle
Expected Outcome for EHP Liposomes
Particle Size & Polydispersity Index (PDI)
Dynamic Light Scattering (DLS)
Measures the time-dependent fluctuations in scattered light intensity caused by the Brownian motion of particles.[12][14]
A monomodal size distribution with a mean hydrodynamic diameter of ~100-120 nm. A low PDI value (< 0.2) indicates a homogenous population.
Zeta Potential
Laser Doppler Velocimetry
Measures the electrophoretic mobility of particles in an applied electric field. This is used to calculate the zeta potential, an indicator of surface charge.[12]
A significant negative value (e.g., -20 mV to -50 mV), confirming the incorporation of EHP and indicating good colloidal stability due to electrostatic repulsion.[7]
Encapsulation Efficiency (%EE)
Chromatography (HPLC) or Spectroscopy (UV-Vis)
Separates the unencapsulated (free) drug from the liposome-encapsulated drug. The amount of encapsulated drug is then quantified.
%EE = [(Total Drug - Free Drug) / Total Drug] x 100. This value is highly dependent on the drug and lipid composition.
Applications of Anionic Liposomes
The unique properties of anionic liposomes make them suitable for a wide range of therapeutic applications.
Oncology: Anionic liposomes are widely used to deliver chemotherapeutic agents like doxorubicin and paclitaxel.[][2] Their negative charge can reduce non-specific uptake by healthy tissues and they can accumulate in tumor tissues through the enhanced permeability and retention (EPR) effect.
Gene/Nucleic Acid Delivery: While cationic liposomes are common for gene delivery due to their ability to complex with negatively charged DNA/RNA, anionic formulations offer a safer alternative with lower cytotoxicity.[][15] They can be used to deliver siRNA, miRNA, or plasmids, often requiring a helper mechanism (like calcium phosphate) to facilitate endosomal escape.[15]
Vaccine Adjuvants: Anionic liposomes can serve as carriers for antigens, helping to stabilize the antigen and provide a controlled release profile, which can enhance and direct the immune response.[]
Caption: Relationship between preparation, properties, and applications.
Conclusion
This application note provides a comprehensive framework for the preparation and characterization of anionic liposomes using 1-Eicosanol hydrogen phosphate. The thin-film hydration method followed by extrusion is a reliable technique for producing unilamellar vesicles with a defined size and negative surface charge. The resulting liposomes are versatile platforms for the delivery of various therapeutic agents, offering advantages in stability and biocompatibility. Researchers can adapt this protocol by modifying lipid ratios, incorporating targeting ligands, or encapsulating different active pharmaceutical ingredients to suit a wide array of research and drug development needs.
References
AZoNano. (2005, May 06). Zeta Potential Characterisation of Anionic and Cationic Liposomes. Available from: [Link]
Creative Biolabs. (2025, December 02). Anionic Liposome Development Services. Available from: [Link]
Gjetja, B., et al. (2016). Preparation and optimization of anionic liposomes for delivery of small peptides and cDNA to human corneal epithelial cells. Experimental Eye Research, 145, 236-245. Available from: [Link]
Wyatt Technology. (2021, March 26). Characterizing Liposomes with DLS and Zeta Potential: Tools for Drug Delivery. Available from: [Link]
Wang, Y., et al. (2018). Characterization of anionic, neutral and cationic liposomes. ResearchGate. Available from: [Link]
Mishra, A., et al. (2023). Formulation and Evaluation of Liposome by Thin Film Hydration Method. ResearchGate. Available from: [Link]
Patil, Y. P., & Jadhav, S. (2014). Effect of sample Concentration on the Characterization of Liposomes using Dynamic light Scattering Technique. Pharmaceutical Methods, 5(1), 19-25. Available from: [Link]
Rastegari, A., et al. (2023, January 12). Synthesis of anionic and cationic unilamellar liposome nanoparticles using a thin film dispersed hydration method. protocols.io. Available from: [Link]
Sahu, S. K., et al. (2023). Liposomal Nanoparticles: A Viable Nanoscale Drug Carriers for the Treatment of Cancer. IntechOpen. Available from: [Link]
Clogston, J. D., & Patri, A. K. (2017). Zeta potential: a case study of cationic, anionic, and neutral liposomes. Analytical and Bioanalytical Chemistry, 409(24), 5715-5721. Available from: [Link]
Unchained Labs. (2023). Mastering Thin Film Hydration Method for Liposome and Lipid Nanoparticle Formulation. Available from: [Link]
Wang, C., et al. (2023). Anionic liposomes prepared without organic solvents for effective siRNA delivery. Nano Select, 4(4), 269-278. Available from: [Link]
CD Formulation. Thin-Film Hydration Method for Liposome Preparation. Available from: [Link]
Penkauskas, T., & Preta, G. (2019). INTERACTION OF ALKYLPHOSPHOLIPIDS WITH TETHERED BILAYER LIPID MEMBRANES. Open Readings 2019. Available from: [Link]
Sharma, M., et al. (2020). Liposome-A Comprehensive Approach for Researchers. IntechOpen. Available from: [Link]
European Patent Office. (2021). LIPOSOME FORMULATION AND MANUFACTURE - EP 3406240 B1. Available from: [Link]
Jaafar-Maalej, C., et al. (2010). Factors affecting liposomes particle size prepared by ethanol injection method. Journal of Liposome Research, 20(3), 228-243. Available from: [Link]
Google Patents. (1997). EP0792143B1 - Methods for making liposomes containing hydrophobic drugs.
Hermanson, G. T. (2013). Preparation of Liposome Conjugates and Derivatives. Bioconjugate Techniques, 3rd ed. Available from: [Link]
Hishida, M., et al. (2002). Effects of lysophospholipids on membrane order of phosphatidylcholine. ResearchGate. Available from: [Link]
Kankala, S., et al. (2022). Effects of lipid bilayer encapsulation and lipid composition on the catalytic activity and colloidal stability of hydrophobic palladium nanoparticles. RSC Advances, 12(37), 24194-24203. Available from: [Link]
Kuo, I. F. W., et al. (2017). The Effects of Alkyl Chain Combinations on the Structural and Mechanical Properties of Biomimetic Ion Pair Amphiphile Bilayers. Membranes, 7(4), 59. Available from: [Link]
Jaafar-Maalej, C., et al. (2010). Factors affecting liposomes particle size prepared by ethanol injection method. Die Pharmazie-An International Journal of Pharmaceutical Sciences, 65(9), 646-654. Available from: [Link]
U.S. Environmental Protection Agency (EPA). (2025, December 04). 1-Eicosanol, 1,1'-(hydrogen phosphate) - Substance Details. Available from: [Link]
Technical Support Center: Troubleshooting Aggregation in 1-Eicosanol Hydrogen Phosphate Nanoparticles
Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this technical guide to address the complex physicochemical challenges associated with 1-Eicosanol hydrogen phosphate (arachid...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this technical guide to address the complex physicochemical challenges associated with 1-Eicosanol hydrogen phosphate (arachidyl phosphate) nanoparticle formulations. This guide moves beyond basic troubleshooting by examining the thermodynamic and electrostatic causality behind aggregation, ensuring your experimental workflows are robust, reproducible, and self-validating.
Section 1: The Mechanistic Root Causes of Aggregation
1-Eicosanol hydrogen phosphate is an anionic amphiphile characterized by a bulky, 20-carbon hydrophobic tail and a polar phosphate headgroup. Aggregation in these lipid nanoparticle (LNP) or solid lipid nanoparticle (SLN) systems is rarely a single-variable failure; it is typically a breakdown in the delicate balance of colloidal stability, where attractive Van der Waals forces overpower electrostatic or steric repulsion[1].
Electrostatic Shielding & pH Shifts: The ionization of the phosphate headgroup is strictly pH-dependent. At acidic pH, protonation neutralizes the surface charge, driving the zeta potential toward the isoelectric point and inducing rapid aggregation[2]. Furthermore, high ionic strength buffers (like PBS) compress the electrical double layer (Debye length), neutralizing electrostatic repulsion even if the pH is optimal[3]. For stable electrostatic repulsion, a zeta potential of ±30 mV or greater is generally required[1][3].
Lipid Polymorphism & The "Gelling" Phenomenon: During hot homogenization, the lipid matrix is emulsified in a molten state. Upon cooling, long-chain lipids like 1-Eicosanol derivatives can transition from a metastable
α
-form to a highly ordered
β
-form[4]. This crystallization alters the nanoparticle shape, stripping away the surfactant corona, exposing hydrophobic patches, and causing a macroscopic "gelling" aggregation[5].
Inadequate Steric Stabilization: Relying solely on electrostatic repulsion is risky in biological media. Without steric stabilizers (e.g., PEGylated lipids, Poloxamers, or Polysorbates), the nanoparticles lack the physical hydration barrier required to prevent close-approach collisions[3][6].
Section 2: Diagnostic & Mechanistic Workflows
Troubleshooting workflow for 1-Eicosanol hydrogen phosphate nanoparticle aggregation.
Mechanistic pathway of pH-dependent ionization and aggregation in alkyl phosphate nanoparticles.
Section 3: Step-by-Step Experimental Protocols
Protocol 1: Optimized Hot Homogenization & Controlled Cooling
Purpose: To prevent polymorphic
α
-to-
β
transition and subsequent gelling during LNP synthesis[4][5].
Lipid Melting: Heat 1-Eicosanol hydrogen phosphate and your chosen core lipids to 10°C above the melting point of the highest-melting lipid component[4].
Aqueous Phase Preparation: Dissolve steric stabilizers (e.g., Pluronic F68 or Polysorbate 80) in deionized water[3][6].
Causality Check: Adjust the pH of the aqueous phase to 7.4 using dilute NaOH to ensure the phosphate headgroups are fully deprotonated before emulsification. Heat this phase to the exact same temperature as the lipid melt.
Pre-Emulsification: Inject the molten lipid phase into the aqueous phase under high-speed stirring (e.g., 10,000 rpm for 5 minutes) to form a crude emulsion[5].
High-Pressure Homogenization: Pass the crude emulsion through a high-pressure homogenizer at the elevated temperature for 3-5 cycles.
Controlled Cooling (Self-Validating Step): Do not crash-cool the formulation in an ice bath. Crash-cooling causes heterogeneous freezing of the carbon chains, leading to delayed crystallization and aggregation[5]. Instead, allow the dispersion to cool gradually at room temperature while applying continuous, mild probe sonication. The sonication energy facilitates uniform recrystallization while excess surfactant is still highly mobile in the solution[5].
Protocol 2: DLS and Zeta Potential Validation
Purpose: To empirically verify colloidal stability and identify early-stage aggregation before macroscopic flocculation occurs[2][7].
Sample Dilution: Dilute the LNP suspension 1:100 in deionized water or a low-ionic-strength buffer (e.g., 10 mM HEPES, pH 7.4). Avoid high-salt buffers like PBS during initial characterization to prevent multiple scattering and charge shielding[2][3].
Equilibration: Place the sample in a folded capillary cell and allow it to equilibrate to 25°C inside the DLS instrument for 120 seconds[2].
Data Acquisition (Size): Run 3 measurements of 10-15 runs each.
Validation Check: Inspect the correlation function. A smooth, exponential decay indicates high-quality data. A noisy or multi-modal baseline indicates the presence of large aggregates or dust[2].
Data Acquisition (Zeta Potential): Apply the electric field and measure electrophoretic mobility.
Validation Check: Ensure the phase plot shows a clear, repeating wave. The target Zeta Potential should be more negative than -30 mV[1][7].
Section 4: Quantitative Data & Optimization Matrix
To systematically troubleshoot, compare your formulation parameters against this optimization matrix:
Parameter
Sub-Optimal Condition
Optimal Condition
Mechanistic Consequence of Optimization
Aqueous Phase pH
< 4.0
7.0 - 8.0
Ensures full deprotonation of the phosphate group, maximizing negative surface charge[2].
Buffer Ionic Strength
150 mM NaCl (1X PBS)
< 10 mM (e.g., DI Water)
Prevents counterion shielding of the electrical double layer, maintaining electrostatic repulsion[3].
Steric Stabilizer
None / 0%
1 - 5% (w/v) Poloxamer
Creates a physical hydration barrier that prevents Van der Waals forces from inducing coalescence[3][6].
Cooling Method
Ice Bath (Crash Cooling)
Gradual + Sonication
Prevents heterogeneous carbon chain freezing and metastable polymorphic transitions[4][5].
Zeta Potential
-10 mV to +10 mV
< -30 mV
Provides sufficient electrostatic repulsion to maintain long-term colloidal stability[1][7].
Section 5: Frequently Asked Questions (FAQs)
Q1: Why does my 1-Eicosanol hydrogen phosphate nanoparticle suspension turn into a gel after cooling?A1: This is a classic manifestation of lipid polymorphism. When solid lipid nanoparticles are cooled, the long carbon chains of the arachidyl group may freeze heterogeneously into a metastable
α
-form. Over time (or rapidly upon further cooling), they transition into a more stable, highly ordered
β
-crystal structure[4][5]. This transition changes the shape of the nanoparticle, decreasing its surface area. The surfactants are expelled from the surface, exposing bare hydrophobic lipid patches that rapidly aggregate, forming a macroscopic gel network[5]. To fix this, use gradual cooling combined with mild sonication to ensure uniform crystallization while the surfactant is still active[5].
Q2: Can I use 1X PBS to suspend and store my nanoparticles?A2: No, caution must be exercised with high ionic strength buffers like PBS[3]. The high concentration of sodium and chloride ions in PBS will shield the negative surface charge of the deprotonated phosphate groups. This compresses the Debye length (the thickness of the electrical double layer), reducing electrostatic repulsion and allowing Van der Waals forces to pull the particles together, causing aggregation[3]. If you must use a physiological buffer, consider adding a robust steric stabilizer (like PEG-lipid) which relies on physical spacing rather than charge[3][8].
Q3: My Zeta Potential is -45 mV, which indicates excellent stability, but I still see aggregation over time. What is happening?A3: While a Zeta Potential of -45 mV indicates strong electrostatic repulsion[3], it does not protect against physical instability driven by thermal stress or lipid degradation. If your storage temperature fluctuates, the lipid core may undergo partial melting and recrystallization[3][4]. Additionally, high nanoparticle concentrations increase the collision frequency; even with high repulsion, the kinetic energy from collisions can occasionally overcome the energy barrier, leading to gradual aggregation[3]. Diluting the suspension or storing it strictly at a stable 4°C can mitigate this[3].
Q4: How does the concentration of the lipid affect the particle size and aggregation propensity?A4: As the lipid content increases (e.g., above 5% by weight), the viscosity of the dispersed phase increases significantly. This causes a drop in homogenization efficiency, resulting in larger initial particle sizes[4]. Larger particles have a smaller surface-area-to-volume ratio and are more prone to gravitational settling and aggregation. For optimal stability, keep the lipid concentration low during initial formulation and concentrate post-synthesis using tangential flow filtration if necessary.
References
BenchChem. "How to prevent aggregation of stearylamine acetate nanoparticles." BenchChem Tech Support.
Wyatt Technology. "Colloidal Stability and Zeta Potential.
ResearchGate. "I prepared solid lipid nanoparticle using hot homogenization method, after cooling it got aggregated to gelly.
National Center for Biotechnology Information (PMC). "Review on the Scale-Up Methods for the Preparation of Solid Lipid Nanoparticles." NIH.
Biomedical Research Bulletin.
Izon Science. "The Critical Role of Zeta Potential Measurements in Advancing Medicine." Izon.
BenchChem. "How to prevent aggregation and instability of zein nanoparticles." BenchChem Tech Support.
ResearchGate. "How is the best zeta potential range for nanoparticles that avoiding them to aggregate?
Technical Support Center: Optimizing Zeta Potential in 1-Eicosanol Hydrogen Phosphate Formulations
Welcome to the technical support center for optimizing zeta potential in formulations containing 1-Eicosanol hydrogen phosphate. This guide is designed for researchers, scientists, and drug development professionals to p...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for optimizing zeta potential in formulations containing 1-Eicosanol hydrogen phosphate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for achieving stable and effective formulations.
The Critical Role of Zeta Potential in 1-Eicosanol Hydrogen Phosphate Formulations
1-Eicosanol hydrogen phosphate is a long-chain fatty alcohol phosphate ester used in various formulations, including cosmetics and drug delivery systems, where it can function as an emulsifier, stabilizer, or penetration enhancer.[1][2] The phosphate headgroup imparts a negative charge to particles or droplets at relevant pH values, which is crucial for the electrostatic stabilization of the formulation.[3][4]
Zeta potential is a measure of the magnitude of the electrostatic repulsive or attractive forces between particles in a dispersion.[5] It is a key indicator of the stability of a colloidal system.[5][6] A sufficiently high negative or positive zeta potential prevents particle aggregation and enhances the shelf-life and performance of the final product.[7] For formulations containing 1-Eicosanol hydrogen phosphate, which carries a negative charge, achieving a high negative zeta potential is generally the primary goal for ensuring stability.[3][4]
Frequently Asked Questions (FAQs) and Troubleshooting Guide
This section addresses common challenges encountered when working with 1-Eicosanol hydrogen phosphate formulations and provides systematic troubleshooting approaches.
Why is my 1-Eicosanol hydrogen phosphate formulation showing aggregation or instability despite its charged nature?
Possible Cause: A low magnitude of zeta potential is the most likely reason for aggregation in a charged formulation.[7] While 1-Eicosanol hydrogen phosphate is anionic, several factors can diminish its surface charge and lead to instability.
Troubleshooting Steps:
Measure the Zeta Potential: The first step is to quantify the surface charge of your particles. Electrophoretic Light Scattering (ELS) is a common and effective technique for this measurement.[5][8]
Evaluate the pH of the Formulation: The pH of the continuous phase has a significant impact on the ionization of the phosphate headgroup of 1-Eicosanol hydrogen phosphate.[9][10] At low pH values, the phosphate group will be protonated, reducing the negative charge and consequently the zeta potential.
Assess the Ionic Strength: The presence of salts in your formulation can compress the electrical double layer around the particles, which reduces the effective range of electrostatic repulsion and lowers the measured zeta potential.[11][12]
Solution Workflow:
Caption: Troubleshooting workflow for formulation instability.
How does pH affect the zeta potential of my formulation, and what is the optimal pH range?
Scientific Rationale: The phosphate group in 1-Eicosanol hydrogen phosphate has pKa values that determine its degree of ionization at a given pH. At pH values below the first pKa, the phosphate group is fully protonated and carries no charge. As the pH increases above the pKa values, the phosphate group deprotonates, leading to an increase in negative surface charge and a more negative zeta potential.[3]
Experimental Protocol for pH Optimization:
Prepare a series of buffers with varying pH values (e.g., from pH 4 to 9).
Disperse your 1-Eicosanol hydrogen phosphate formulation in each buffer at a constant concentration.
Equilibrate the samples for a set period to ensure pH stability.
Measure the zeta potential of each sample using a calibrated instrument.
Plot zeta potential as a function of pH to identify the pH range where the zeta potential is most negative and stable.
Expected Trend: You should observe a sigmoidal curve where the zeta potential becomes increasingly negative as the pH rises, eventually reaching a plateau at higher pH values where the phosphate group is fully deprotonated.[10]
My zeta potential values are inconsistent between measurements. What could be the cause?
Possible Causes: Inconsistent zeta potential readings can stem from several sources, including sample preparation, instrument settings, and the inherent properties of the formulation.
Troubleshooting Checklist:
Sample Concentration: Highly concentrated samples can lead to multiple scattering effects and inaccurate measurements.[13] Conversely, very dilute samples may not provide enough signal for a reliable measurement.
Presence of Air Bubbles: Air bubbles in the measurement cell can scatter light and interfere with the electrophoretic mobility measurement.
Electrode Fouling: Over time, components of the formulation can adsorb to the electrodes of the measurement cell, altering the electric field and leading to erroneous results.
Temperature Fluctuations: Temperature affects the viscosity and dielectric constant of the dispersant, both of which are used in the calculation of zeta potential.[7]
Equilibration Time: Ensure that your sample has had sufficient time to reach thermal and chemical equilibrium before measurement.
Standard Operating Procedure for Reliable Zeta Potential Measurement:
Caption: SOP for consistent zeta potential measurements.
How does the addition of other excipients, such as polymers or surfactants, impact the zeta potential?
Scientific Principles: Excipients can interact with the surface of the 1-Eicosanol hydrogen phosphate particles in several ways:
Non-ionic Polymers (e.g., PEGylated lipids): These can adsorb to the particle surface and create a steric barrier, which contributes to stability.[14] This may also shift the slipping plane outwards, potentially leading to a decrease in the measured magnitude of the zeta potential, even though the overall stability might be enhanced.
Ionic Surfactants or Polymers: These will directly contribute to the surface charge. Anionic excipients will increase the negative zeta potential, while cationic excipients will neutralize the negative charge and can even lead to charge reversal and instability if added in excess.[6]
Experimental Approach to Assess Excipient Effects:
Prepare a baseline formulation of 1-Eicosanol hydrogen phosphate with a known zeta potential.
Create a series of formulations with increasing concentrations of the excipient of interest.
Measure the zeta potential of each formulation.
Plot zeta potential as a function of excipient concentration.
This will allow you to determine the concentration at which the excipient has the desired effect on zeta potential without causing destabilization.
Can I have a high zeta potential and still see instability over time?
Answer: Yes, while a high zeta potential indicates good electrostatic stabilization, it does not guarantee long-term stability against all degradation pathways.
Other Factors to Consider:
Chemical Degradation: The components of your formulation, including the 1-Eicosanol hydrogen phosphate itself, may be susceptible to hydrolysis or oxidation over time, which could alter their chemical structure and surface properties.
Ostwald Ripening: In emulsions, smaller droplets can dissolve and redeposit onto larger ones, leading to an increase in the average droplet size over time, even with a high zeta potential.
Temperature-Induced Changes: Freeze-thaw cycles or exposure to high temperatures can disrupt the structure of the particles or droplets and lead to aggregation, regardless of the initial zeta potential.
A comprehensive stability study should therefore include:
Zeta potential measurements at various time points.
Particle size analysis to monitor for changes in the size distribution.
Visual inspection for signs of aggregation, creaming, or sedimentation.
Chemical analysis to assess the integrity of the formulation components.
References
Aman Overseas. (2025, October 5). The Role of Zeta Potential in Pharmaceutical Formulations. [Link]
World Journal of Pharmaceutical Science and Research. (2024, November 23). zeta potential. [Link]
Uddin, M. J., et al. (2019, May 13). Identifying the issues concerning zeta potential measurements of polymer nanoparticles. Journal of Pharmaceutical Analysis, 9(5), 291-296. [Link]
Sarecz, A., et al. (2022). Quality by Design-Driven Zeta Potential Optimisation Study of Liposomes with Charge Imparting Membrane Additives. Pharmaceutics, 14(10), 2056. [Link]
Applied Microspheres GmbH. Understanding the Zeta Potential of Nanoparticles. [Link]
3P Instruments. Zeta Potential / Electroacoustics and ELS. [Link]
Alsop, R. J., et al. (2018, November 9). Determination of pH Effects on Phosphatidyl-Hydroxytyrosol and Phosphatidyl-Tyrosol Bilayer Behavior. International Journal of Molecular Sciences, 19(11), 3535. [Link]
Corbett, J., et al. (2010, September 28). High-concentration zeta potential measurements using light-scattering techniques. Particuology, 8(5), 461-465. [Link]
Sakarkar, S. N. (2015). Impact of zeta potential on pharmaceuticals. Journal of Pharmaceutical Care & Health Systems, 2(5). [Link]
Kulkarni, S., et al. (2018). Effect of Lipid Headgroup Charge and pH on the Stability and Membrane Insertion Potential of Calcium Condensed Gene Complexes. Pharmaceutics, 10(4), 213. [Link]
Sarmini, K., & Kenndler, E. (1998). Influence of pH on the zeta potential calculated from the electroosmotic mobility. Journal of Chromatography A, 806(2), 325-333. [Link]
KISHIDA CHEMICAL CO., LTD. Safety Data Sheet. [Link]
Liu, C., et al. (2019). Probing the roles of pH and ionic strength on electrostatic binding of tetracycline by dissolved organic matters: Reevaluation of modified fitting model. Science of The Total Environment, 666, 107-115. [Link]
Gan, W., et al. (2018). The ionic strength dependent zeta potential at the surface of hexadecane droplets in water and the corresponding interfacial adsorption of surfactants. Soft Matter, 14(3), 335-344. [Link]
ProQuest. Quality by Design-Driven Zeta Potential Optimisation Study of Liposomes with Charge Imparting Membrane Additives. [Link]
ResearchGate. The influence of ionic strength (0-800 mM) on the zeta-potential and.... [Link]
Liu, Y., et al. (2019). Effects of Micro-environmental pH of Liposome on Chemical Stability of Loaded Drug. AAPS PharmSciTech, 20(6), 241. [Link]
Improving drug encapsulation efficiency with 1-Eicosanol hydrogen phosphate
Welcome to the Technical Support Center for lipid nanoparticle (LNP) and liposome formulation. As a Senior Application Scientist, I have designed this guide to move beyond basic templates.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for lipid nanoparticle (LNP) and liposome formulation. As a Senior Application Scientist, I have designed this guide to move beyond basic templates. Here, we analyze the thermodynamic and electrostatic causality behind using 1-Eicosanol hydrogen phosphate (also known as di-eicosanyl phosphate or diarachidyl phosphate) to solve one of the most persistent challenges in drug delivery: maximizing and retaining Encapsulation Efficiency (EE%).
1-Eicosanol hydrogen phosphate (C₄₀H₈₃O₄P) is a dialkyl phosphate compound characterized by a negatively charged phosphate headgroup and two ultra-long 20-carbon (C20) saturated alkyl chains[1].
When formulating liposomes for cationic (positively charged) active pharmaceutical ingredients (APIs), neutral lipids often yield poor drug loading. Introducing a dialkyl phosphate creates a powerful electrostatic gradient that actively pulls cationic drugs into the aqueous core and bilayer interface[2]. While shorter-chain variants like dicetyl phosphate (C16) are commonly used to achieve up to a 5-fold increase in EE%[3], they often suffer from drug leakage during storage.
The C20 Advantage (Causality): The 20-carbon chains of 1-Eicosanol hydrogen phosphate drastically increase the van der Waals interactions within the lipid bilayer. This raises the phase transition temperature (
Tm
) to >70°C. At physiological temperature (37°C), the bilayer remains in a highly rigid, gel-like state, effectively locking the encapsulated drug inside and preventing premature leakage[4][5].
Electrostatic and hydrophobic mechanisms driving high encapsulation.
Standard Operating Procedure (SOP): High-Temperature Hydration
To successfully utilize this lipid, standard room-temperature protocols must be modified. Below is the self-validating workflow for formulating high-EE% liposomes.
Step-by-Step Methodology:
Lipid Film Formation: Dissolve Phosphatidylcholine (PC), Cholesterol, and 1-Eicosanol hydrogen phosphate in a 50:40:10 molar ratio using a chloroform/methanol (2:1 v/v) solvent system.
Solvent Evaporation: Evaporate the solvent under reduced pressure using a rotary evaporator at 40°C until a dry, thin lipid film forms. Purge with nitrogen gas for 1 hour to remove trace solvents.
High-Temperature Hydration (Critical): Pre-heat an aqueous buffer containing your cationic drug to 80°C . Add the buffer to the lipid film and hydrate with continuous agitation for 45 minutes. Note: Hydration must occur above the
Tm
of the C20 chains to ensure proper vesicle formation.
Thermal Extrusion: Pass the multilamellar vesicle (MLV) suspension through a 100 nm polycarbonate membrane 10 times. The extruder block and syringes must be maintained at 80°C.
Purification: Cool the suspension to room temperature to "lock" the bilayer. Purify via dialysis or Size Exclusion Chromatography (SEC) to remove unencapsulated API.
Self-Validating System Check: To prove that your encapsulation is driven by the specific electrostatic properties of 1-Eicosanol hydrogen phosphate, run a parallel control formulation substituting it with a neutral lipid of identical chain length (e.g., DSPC). If the EE% drops significantly in the control batch, your electrostatic loading mechanism is validated and functioning correctly.
Workflow for liposome preparation using 1-Eicosanol hydrogen phosphate.
Troubleshooting & FAQs
Q: Why is my Encapsulation Efficiency (EE%) still below 40% despite using the lipid?
A: This is almost always a pH-related failure. The electrostatic interaction relies on the phosphate group being fully ionized (negatively charged) and the drug remaining protonated (positively charged). If your hydration buffer pH is too low (e.g., pH < 3), the phosphate group will protonate and lose its charge. If the pH is too high, your cationic drug may deprotonate.
Action: Adjust the hydration buffer to a pH of 6.5 – 7.0 to ensure maximum opposite charge ionization.
Q: My particle size is too large and the Polydispersity Index (PDI) is > 0.4. What went wrong?
A: Your extrusion temperature was too low. 1-Eicosanol hydrogen phosphate has an exceptionally high phase transition temperature (
Tm>70∘C
) due to its dual 20-carbon chains. Attempting to extrude the liposomes at 50°C or 60°C causes the rigid membranes to rupture and aggregate rather than smoothly deform through the polycarbonate pores.
Action: Maintain the extruder heating block strictly at
≥80∘C
throughout the entire sizing process.
Q: Why are my liposomes precipitating or aggregating immediately upon adding the drug?
A: You are experiencing charge neutralization. If the molar ratio of your cationic drug perfectly neutralizes the anionic charge of the phosphate groups, the overall zeta potential of the liposomes drops to near zero. Without electrostatic repulsion, the vesicles will undergo van der Waals-induced flocculation and precipitate.
Action: Decrease the drug-to-lipid ratio, or incorporate 1-2 mol% of a PEGylated lipid (e.g., DSPE-PEG2000) into your lipid film to provide steric stabilization independent of the surface charge.
Quantitative Data Summary
The following table summarizes the structural causality between dialkyl phosphate chain lengths and their impact on physical LNP parameters.
Technical Support Center: Stabilizing 1-Eicosanol Hydrogen Phosphate Vesicles
This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 1-eicosanol hydrogen phosphate vesicles. It addresses common stability issues, particularly thos...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 1-eicosanol hydrogen phosphate vesicles. It addresses common stability issues, particularly those related to buffer pH, and offers troubleshooting strategies and detailed experimental protocols grounded in established scientific principles.
Section 1: Frequently Asked Questions (FAQs)
This section covers fundamental questions about 1-eicosanol hydrogen phosphate and its behavior in aqueous solutions.
Q1: What is 1-eicosanol hydrogen phosphate and why is pH so critical for its vesicle stability?
A1: 1-Eicosanol hydrogen phosphate is a single-chain amphiphile, meaning it has a water-loving (hydrophilic) phosphate headgroup and a water-fearing (hydrophobic) 20-carbon tail.[1][2] In aqueous solutions, these molecules can self-assemble into vesicles, which are microscopic spherical sacs with a bilayer membrane.
The stability of these vesicles is critically dependent on pH because the phosphate headgroup can exist in different protonation states. This is governed by its acid dissociation constants (pKa). At different pH values, the surface charge of the vesicle changes, which directly impacts the electrostatic repulsion between vesicles and, consequently, the overall stability of the suspension.[3][4]
Q2: What are the approximate pKa values for a long-chain alkyl phosphate like this?
A2: The phosphate headgroup has two potential deprotonation steps. For similar long-chain monoalkyl phosphates, the first pKa (pKa1) is typically in the highly acidic range, often around pH 2-3.[5][6] This is the point where the fully protonated phosphate (RO-PO(OH)₂) loses one proton to become a monoanion (RO-PO(OH)O⁻). The second pKa (pKa2) is generally in the range of pH 7-8.5, where the monoanion loses the second proton to become a dianion (RO-PO(O)₂²⁻). The most stable vesicle formations for similar single-chain amphiphiles often occur near the pKa, where there is a mix of protonated and ionized species.[7]
Q3: How does the protonation state affect vesicle formation and stability?
A3: The balance of repulsive and attractive forces between amphiphile molecules dictates whether they form stable vesicles, micelles, or larger aggregates.
Low pH (below pKa1): The headgroup is mostly neutral. The lack of electrostatic repulsion allows strong van der Waals forces between the long hydrocarbon tails to dominate, often leading to precipitation or the formation of crystalline structures rather than stable vesicles.[5]
Near pKa1 (e.g., pH ~2-4): A mixture of neutral and monoanionic headgroups exists. This balance can be ideal for the formation of stable vesicles.[5][6] The partial charge provides enough repulsion to prevent aggregation, while still allowing for the necessary packing of the lipid tails to form a bilayer.
Intermediate pH (between pKa1 and pKa2): The headgroups are predominantly monoanionic. This can lead to stable, well-dispersed vesicles due to strong electrostatic repulsion.
High pH (above pKa2): The headgroups become dianionic, leading to very strong electrostatic repulsion. This can increase the effective size of the headgroup, potentially disrupting the bilayer packing and favoring the formation of micelles instead of vesicles.[5]
Below is a diagram illustrating the relationship between pH and the protonation state of the phosphate headgroup.
Caption: pH-dependent protonation states of 1-eicosanol hydrogen phosphate.
Section 2: Troubleshooting Guide
This section addresses common problems encountered during experiments with 1-eicosanol hydrogen phosphate vesicles.
Problem 1: My vesicle suspension is cloudy and forms a precipitate.
Question: I prepared my vesicles, and the solution quickly became turbid and a white solid settled out. What's happening?
Answer: This is a classic sign of vesicle aggregation and fusion, or precipitation of the amphiphile itself. The most likely cause is that the pH of your buffer provides insufficient surface charge to keep the vesicles electrostatically stabilized.[3][8]
Causality: When the phosphate headgroups are not sufficiently ionized (at low pH), the repulsive forces between vesicles are weak. This allows the attractive van der Waals forces to pull the vesicles together, causing them to clump (aggregate) and eventually fall out of suspension.[4]
Troubleshooting Steps:
Measure the pH: Immediately check the pH of your vesicle suspension.
Increase the pH: Adjust the pH upwards in small increments (e.g., 0.5 pH units) using a dilute base like NaOH. A good starting point is to target a pH value between the two pKa values, for instance, pH 4 to 7.
Measure Zeta Potential: If available, measure the zeta potential of your suspension. A zeta potential with a magnitude greater than 30 mV (i.e., more negative than -30 mV or more positive than +30 mV) generally indicates good colloidal stability.[3][9] For anionic vesicles like these, you should aim for a value of -30 mV or lower (more negative).
Consider Temperature: For very long-chain amphiphiles like 1-eicosanol, the temperature must be above the chain melting temperature for stable vesicles to form. For a similar molecule, hexadecylphosphoric acid, stable vesicles only formed above 40°C.[5][6] Ensure your working temperature is adequate.
Problem 2: The size of my vesicles increases over time.
Question: My initial Dynamic Light Scattering (DLS) measurement showed vesicles of the desired size, but after a few hours, the average size has doubled. Why?
Answer: This indicates that the vesicles are unstable and are likely undergoing fusion. While aggregation is the clumping of distinct vesicles, fusion is the merging of vesicle membranes to form larger vesicles.
Causality: Insufficient electrostatic repulsion is again a primary cause. Even if the repulsion is enough to prevent immediate aggregation, it may not be strong enough to overcome close-range attractive forces over time, leading to fusion. This can be particularly problematic if the buffer's ionic strength is too high, which can screen the surface charges and reduce repulsion.
Troubleshooting Steps:
Optimize pH: Perform a pH titration study. Prepare your vesicles in a series of buffers with varying pH (e.g., from pH 4 to 9) and monitor the size (Z-average diameter) and Polydispersity Index (PDI) over 24-48 hours.
Check Ionic Strength: High salt concentrations can compress the electrical double layer around the vesicles, reducing the zeta potential and promoting instability.[3] Try preparing your vesicles in a buffer with lower ionic strength (e.g., 10 mM instead of 150 mM).
Add a Stabilizer: In some cases, incorporating a small percentage (1-5 mol%) of a PEGylated lipid can provide steric stabilization, which acts as a physical barrier to prevent vesicles from getting close enough to fuse.[10][11]
Problem 3: I suspect my vesicles are hydrolyzing and falling apart.
Question: My vesicle suspension seems to lose its structure over several days, even at what I believe is an optimal pH. Could the amphiphile itself be degrading?
Answer: Yes, chemical degradation via hydrolysis is a possibility, especially under strongly acidic or basic conditions. The phosphate ester bond can be susceptible to cleavage.
Causality: Organophosphate triesters are known to undergo pH-dependent hydrolysis, which is often accelerated at very high pH.[12] While phosphate diesters (the product of triester hydrolysis) are more stable, the monoester in 1-eicosanol hydrogen phosphate can still be susceptible over long periods, especially outside a neutral pH range.[12] The hydrolysis would break the amphiphile into 1-eicosanol and phosphoric acid, which cannot form vesicles.
Troubleshooting Steps:
Avoid pH Extremes: For long-term storage, aim for a pH that is as close to neutral as possible while still providing colloidal stability (e.g., pH 7.0-8.0).
Storage Temperature: Store vesicle suspensions at 4°C to slow down chemical reactions, including hydrolysis.[13] Avoid freezing unless a suitable cryoprotectant like trehalose is used, as freeze-thaw cycles can disrupt vesicle integrity.[14]
Use Fresh Buffers: Always use freshly prepared, high-purity buffers to avoid contaminants that could catalyze degradation.
The following flowchart outlines a general troubleshooting workflow for vesicle instability.
Technical Support Center: Ideal Storage and Handling of 1-Eicosanol Hydrogen Phosphate to Prevent Hydrolysis
Welcome to the technical support guide for 1-Eicosanol hydrogen phosphate. This document provides researchers, scientists, and drug development professionals with expert guidance on the optimal storage and handling proce...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support guide for 1-Eicosanol hydrogen phosphate. This document provides researchers, scientists, and drug development professionals with expert guidance on the optimal storage and handling procedures to ensure the long-term stability and integrity of this valuable reagent. Preventing hydrolysis is paramount for reproducible and accurate experimental outcomes.
Part 1: Frequently Asked Questions (FAQs) - The Science of Hydrolysis
This section addresses the fundamental principles of hydrolysis as it pertains to 1-Eicosanol hydrogen phosphate.
Q1: What is hydrolysis and why is 1-Eicosanol hydrogen phosphate susceptible to it?
A1: Hydrolysis is a chemical reaction in which a water molecule breaks one or more chemical bonds.[1][2] In the case of 1-Eicosanol hydrogen phosphate, the susceptible bond is the phosphoester linkage (P-O-C) that connects the phosphate head group to the 20-carbon eicosanol tail. The phosphorus atom in the phosphate group is electrophilic and can be attacked by a nucleophile, such as the oxygen atom in a water molecule.[3][4] This reaction cleaves the molecule, yielding 1-eicosanol and phosphoric acid. This process can be catalyzed by acidic or basic conditions.[5][6]
Q2: What are the degradation products and how might they affect my experiments?
A2: The primary degradation products are 1-Eicosanol and phosphoric acid . The presence of these impurities can have significant consequences for your research:
Inaccurate Concentration: The effective concentration of your active compound will be lower than calculated, leading to errors in stoichiometry and dose-response curves.
Altered Physicochemical Properties: In formulation studies, such as liposomes or lipid nanoparticles, the presence of free 1-eicosanol can alter membrane fluidity, particle size, and stability.
Unpredictable Biological Effects: The degradation products may have their own biological activities or interfere with the intended action of the parent compound.
Q3: What are the key factors that accelerate the hydrolysis of 1-Eicosanol hydrogen phosphate?
A3: The rate of hydrolysis is primarily influenced by three factors:
Presence of Water/Moisture: This is the most critical factor, as water is a direct reactant.[1] Due to its polar phosphate head, 1-Eicosanol hydrogen phosphate is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[7]
Temperature: Like most chemical reactions, the rate of hydrolysis increases with temperature.[8] Elevated temperatures provide the necessary activation energy for the reaction to proceed more quickly.
pH (in solution): Hydrolysis of phosphate esters is significantly accelerated by both acidic and basic conditions.[5][6] While this is most relevant for solutions, moisture absorbed by the solid compound can create localized pH environments that promote degradation.
Part 2: Ideal Storage and Handling Guide
This section provides direct, actionable recommendations for maintaining the chemical integrity of your reagent.
Summary of Ideal Storage Conditions
For quick reference, the key storage parameters are summarized below.
Parameter
Recommended Condition
Rationale / Key Considerations
Temperature
-20°C or lower
Significantly slows the kinetic rate of the hydrolysis reaction.[8] Avoid repeated freeze-thaw cycles.
Atmosphere
Dry & Inert (Argon or Nitrogen)
Minimizes exposure to atmospheric moisture and oxygen.[1] Crucial for long-term stability.
Moisture Control
Store over a desiccant
Actively removes moisture that enters the container upon opening.[1][9]
Container
Tightly sealed, amber glass vial
Prevents moisture and light ingress. Glass is inert and will not react with the compound.[7]
Aliquoting
Recommended upon receipt
Minimizes contamination and moisture exposure of the bulk supply during routine use.
Q4: What is the ideal storage temperature and why?
A4: We strongly recommend storing 1-Eicosanol hydrogen phosphate at -20°C or lower . Storing the compound in a freezer dramatically reduces the rate of chemical degradation.[8] For long-term storage (greater than 6 months), storage at -80°C is advisable. Always consult the product's specific Safety Data Sheet (SDS) for any manufacturer-stipulated temperature requirements.[7][10]
Q5: How critical is moisture control and what are the best practices to achieve it?
A5: Moisture control is the single most important factor in preventing hydrolysis. Because the compound is hygroscopic, it must be protected from atmospheric water vapor.[7]
Primary Storage: Store the main container inside a larger, sealed secondary container (like a desiccator cabinet or a sealed bag) that contains a desiccant such as silica gel or calcium chloride.[1][9] This creates a dry microenvironment.
Inert Gas: Before sealing the primary container for long-term storage, flush the headspace with a dry, inert gas like argon or nitrogen.[1] This displaces moist air.
Handling: When accessing the compound, do so in a controlled, low-humidity environment if possible (e.g., a glove box). If not, work quickly and reseal the container immediately.
Q6: I received a large batch of the compound. Should I use it directly from the manufacturer's bottle?
A6: No. Repeatedly opening and closing the main container introduces moisture and increases the risk of contamination. The best practice is to aliquot the bulk powder into smaller, single-use or short-term-use vials upon receipt. This protects the integrity of the main stock. See the detailed protocol in Part 4.
Part 3: Troubleshooting Common Issues
Q7: My solid 1-Eicosanol hydrogen phosphate appears clumpy, sticky, or oily. What does this mean and what should I do?
A7: This is a strong indicator of significant water absorption and likely hydrolysis. The presence of degradation products can lower the material's melting point and cause a change in physical appearance. At this point, the purity of the reagent is compromised. We recommend acquiring a new, uncompromised lot of the material for any quantitative or sensitive experiments.
Q8: My analytical results (e.g., NMR, LC-MS) show unexpected peaks corresponding to 1-eicosanol. Could this be due to improper storage?
A8: Yes, this is a classic sign of hydrolysis. The presence of 1-eicosanol alongside the parent compound confirms that degradation has occurred. This validates the need to review and tighten your storage and handling procedures as outlined in this guide. Use the aliquoting protocol below (Part 4) for all new batches to prevent recurrence.
Part 4: Experimental Protocol for Best Practices
Protocol 1: Procedure for Handling and Aliquoting Solid 1-Eicosanol Hydrogen Phosphate
This protocol ensures that the bulk material remains pristine while providing appropriately sized quantities for daily experimental use.
Materials Needed:
Primary container of 1-Eicosanol hydrogen phosphate
Appropriately sized amber glass vials with PTFE-lined screw caps
Spatula (clean and dry)
Analytical balance
Inert gas source (Argon or Nitrogen) with tubing
Desiccator or glove box
Labels and permanent marker
Procedure:
Temperature Equilibration: Remove the main container from the freezer and place it in a desiccator at room temperature for at least 1-2 hours. This is a critical step. Opening a cold vial will cause atmospheric moisture to immediately condense on the cold powder.
Prepare Aliquot Vials: Label the smaller vials with the compound name, lot number, concentration (if making solutions later), and date. Weigh and tare each empty vial.
Controlled Environment Transfer: If available, perform the next steps inside a nitrogen-filled glove box or an environment with controlled low humidity.
Dispense Compound: Quickly open the main container. Using a clean, dry spatula, dispense the desired amount of powder into each pre-tared aliquot vial.
Inert Gas Purge: Gently flush the headspace of the main container and each newly filled aliquot vial with a stream of dry argon or nitrogen for 10-15 seconds.
Seal Tightly: Immediately and tightly seal all vials with their caps. For extra protection, wrap the cap-vial interface with parafilm.
Store Properly: Place the newly created aliquots and the main stock container back into the freezer (-20°C or below) for storage. Place the main container inside a secondary container with desiccant.
Part 5: Visualizing the Hydrolysis Mechanism
The following diagram illustrates the fundamental chemical transformation that occurs during the hydrolysis of 1-Eicosanol hydrogen phosphate.
Caption: Hydrolysis of 1-Eicosanol hydrogen phosphate by water, yielding 1-Eicosanol and phosphoric acid.
References
DTIC. (n.d.). Hydrolysis of Phosphorus Esters: A Computational Study.
Florián, J., & Warshel, A. (1997). Phosphate Ester Hydrolysis in Aqueous Solution: Associative versus Dissociative Mechanisms. The Journal of Physical Chemistry B, 101(27), 5587–5595. [Link]
Linqu P. (2024, February 22). Three types of hydrolysis and ways to prevent hydrolysis.
Sträter, N., et al. (2001). Mechanism of hydrolysis of phosphate esters by the dimetal center of 5'-nucleotidase based on crystal structures. Journal of Molecular Biology, 308(5), 857-868. [Link]
Galeano, C., et al. (2020). Hydrolysis of ester phosphates mediated by a copper complex. Physical Chemistry Chemical Physics, 22(30), 17169-17178. [Link]
Chemistry LibreTexts. (2023, May 3). 2.6: Ester Hydrolysis and Phosphoryl Transfer. Retrieved from [Link]
Hymax. (n.d.). What is anti-hydrolysis agent.
Chem LLC. (n.d.). ALKYL ETHER PHOSPHATE.
Palanisamy, D., et al. (2018). Thermally labile mono-alkyl phosphates and their alkali metal derivatives: synthesis and solid-state supramolecular aggregation. Dalton Transactions, 47(1), 165-173. [Link]
Interactive Learning Paradigms, Incorporated. (2025, October 18). The MSDS HyperGlossary: Hygroscopic. Retrieved from [Link]
Reddit. (2017, June 6). Drying and Storing Hygroscopic Salts. Retrieved from [Link]
Kao Chemicals. (2020, July 27). Material Safety Data Sheet.
ResearchGate. (2019, November 19). Is there a practical and efficient way to protect hygroscopic compounds from water uptake?. Retrieved from [Link]
den Engelsen, F. A., et al. (1986). Studies on the stability of trialkyl phosphates and di-(2'deoxythymidine) phosphotriesters in alkaline and neutral solution. Chemico-Biological Interactions, 60(1), 57-65. [Link]
van den Beucken, J. J., et al. (2016). Structure and Long-Term Stability of Alkylphosphonic Acid Monolayers on SS316L Stainless Steel. Langmuir, 32(4), 981-990. [Link]
Environmental Health and Safety, University of California, Santa Cruz. (n.d.). Chemical Storage Guidelines. Retrieved from [Link]
U.S. Environmental Protection Agency. (2025, December 4). 1-Eicosanol, 1,1'-(hydrogen phosphate) - Substance Details. Retrieved from [Link]
COP Bela. (n.d.). Module 02 Hydrolysis.
ResearchGate. (2015, October 22). Commercial synthesis of monoalkyl phosphates. Retrieved from [Link]
SciSpace. (n.d.). Alkyl-phosphates as New Substances for Disinfection and Decontamination "Bio-Chem". Retrieved from [Link]
Louisiana State University. (n.d.). Chemical Storage Guidelines. Retrieved from [Link]
MDPI. (2022, July 29). Synthesis and Thermal Behaviour of Calcium Alkyl Phosphates as Bioceramic Precursors. Retrieved from [Link]
National Institutes of Health. (2022, November 15). Thermal Degradation of Organophosphorus Flame Retardants. Retrieved from [Link]
Google Patents. (n.d.). US4115483A - Process for preparing mono-alkyl acid phosphates having high mono-content and light color.
National Institutes of Health. (n.d.). 1-Eicosanol. PubChem. Retrieved from [Link]
CAS Common Chemistry. (n.d.). 1-Eicosanol, 1-(dihydrogen phosphate). Retrieved from [Link]
1-Eicosanol Hydrogen Phosphate vs. Dicetyl Phosphate: A Comprehensive Guide to Optimizing Liposome Stability
Liposomal formulations are cornerstones of modern nanomedicine, yet their clinical translation is frequently hindered by physical instability (aggregation, fusion) and premature drug leakage. To counteract this, anionic...
Author: BenchChem Technical Support Team. Date: April 2026
Liposomal formulations are cornerstones of modern nanomedicine, yet their clinical translation is frequently hindered by physical instability (aggregation, fusion) and premature drug leakage. To counteract this, anionic membrane additives are incorporated into the phospholipid bilayer to impart a stabilizing negative surface charge.
This guide objectively compares two critical dialkyl phosphate additives: Dicetyl Phosphate (DCP) and 1-Eicosanol Hydrogen Phosphate (EHP) (also known as dieicosyl phosphate). By analyzing their chain-length-dependent thermodynamics, bilayer packing mechanics, and electrostatic properties, we provide researchers with a framework for selecting the optimal charge-imparting agent for specific lipid formulations.
Mechanistic Causality: How Dialkyl Phosphates Dictate Stability
As an application scientist, it is critical to understand that liposome stability is not merely about adding a charge; it is a delicate thermodynamic balance between electrostatic repulsion and hydrophobic interdigitation.
The Zeta Potential Imperative (Electrostatic Repulsion)
Both DCP and EHP possess a phosphate headgroup that becomes fully ionized at physiological pH. When incorporated into neutral phospholipid bilayers (e.g., phosphatidylcholine/cholesterol mixtures), they shift the zeta potential to highly negative values. Formulations achieving a zeta potential magnitude greater than |30| mV are considered physically stable (1 [1]). According to DLVO theory, this strong electrostatic repulsion overcomes attractive van der Waals forces between adjacent vesicles, effectively preventing flocculation and fusion during long-term storage.
Hydrophobic Tail Packing and the Chain-Matching Principle
The primary divergence between EHP and DCP lies in their hydrophobic domains, which dictate their compatibility with the primary phospholipid:
Dicetyl Phosphate (DCP): Features two 16-carbon (C16) alkyl chains.
1-Eicosanol Hydrogen Phosphate (EHP): Features two 20-carbon (C20) alkyl chains (2 [2]).
The physical and chemical stability of a liposome is heavily dependent on the hydrophobic matching between the primary phospholipid and the membrane additive. Dialkyl phosphates significantly affect the rate of lipid hydrolysis in a manner that is strictly dependent on chain length (3 [3]).
When using C16 lipids like Dipalmitoylphosphatidylcholine (DPPC), DCP is the optimal choice. The matched C16 chains interdigitate seamlessly, minimizing packing defects and reducing water penetration, which in turn slows the rate of lipid hydrolysis and maintains the structural bilayer at low temperatures (4 [4]).
When using longer-chain lipids like Distearoylphosphatidylcholine (DSPC, C18) or Diarachidoylphosphatidylcholine (DAPC, C20), EHP is superior. Using a shorter C16 additive (DCP) in a C18/C20 bilayer creates hydrophobic mismatch, leading to phase separation, increased membrane fluidity, and rapid leakage of encapsulated hydrophilic drugs. EHP’s C20 chains maximize van der Waals interactions, elevating the gel-to-liquid crystalline phase transition temperature (
Tm
) and ensuring a rigid, impermeable bilayer at physiological temperatures (37°C).
Quantitative Performance Comparison
The following table summarizes the physicochemical properties and optimal use cases for both additives to aid in formulation design.
Parameter
Dicetyl Phosphate (DCP)
1-Eicosanol Hydrogen Phosphate (EHP)
Alkyl Chain Length
C16 (Dihexadecyl)
C20 (Dieicosyl / Diarachidyl)
Optimal Phospholipid Match
DPPC (C16)
DSPC (C18), DAPC (C20)
Zeta Potential Contribution
-35 mV to -45 mV
-35 mV to -45 mV
Effect on Bilayer
Tm
Maintains ~41°C (with DPPC)
Elevates to >55°C (with DSPC/DAPC)
Bilayer Permeability (37°C)
Moderate (Near
Tm
boundary)
Very Low (Rigid gel phase)
Hydrolytic Stability
High in DPPC; Poor in C20 lipids
High in C18/C20 lipids; Poor in DPPC
Experimental Workflows: Self-Validating Protocols
To empirically validate the choice between EHP and DCP, the following protocols establish a self-validating system to measure both physical size stability and functional retention (leakage).
Protocol 1: Preparation of Charge-Stabilized Liposomes via Thin-Film Hydration
Lipid Mixing: Dissolve the primary phospholipid (e.g., DPPC or DSPC), Cholesterol, and the dialkyl phosphate (DCP or EHP) in a 7:2:1 molar ratio in chloroform/methanol (2:1 v/v).
Film Formation: Evaporate the solvent under reduced pressure using a rotary evaporator at 10°C above the lipid's
Tm
(e.g., 55°C for DPPC, 65°C for DSPC) to form a uniform thin lipid film. Dry under vacuum overnight to remove residual solvent.
Hydration: Hydrate the film with a hydration buffer (e.g., PBS, pH 7.4) containing a water-soluble marker (e.g., 100 mM Carboxyfluorescein for leakage assays). Maintain the temperature strictly above the
Tm
for 1 hour with intermittent vortexing.
Extrusion: Extrude the multilamellar vesicle (MLV) suspension 10 times through a 100 nm polycarbonate membrane using a thermojacketed extruder (above
Tm
) to yield monodisperse large unilamellar vesicles (LUVs).
Purification: Remove unencapsulated dye via size exclusion chromatography (e.g., Sephadex G-50 column) equilibrated with an isotonic buffer.
Why this is self-validating: CF is self-quenching at high concentrations (100 mM) inside the intact liposome (internal negative control). Leakage into the external buffer relieves quenching, resulting in increased fluorescence. Lysing the sample with Triton X-100 provides an absolute internal positive control (100% dequenched), ensuring that any measured fluorescence directly correlates to membrane permeability without external calibration errors.
Incubate purified liposomes at 37°C in a thermoregulated fluorospectrophotometer.
Continuously monitor fluorescence emission at 520 nm (excitation 470 nm) over 48 hours.
Establish 100% leakage (
Fmax
) by lysing the liposomes with 0.1% Triton X-100.
Expected Outcome: EHP-stabilized DSPC liposomes will show <5% leakage at 37°C, whereas mismatched systems (e.g., DCP in DSPC) will exhibit >20% leakage due to packing defects.
Visualizing the Stabilization Logic
Mechanistic pathway of liposome stabilization via chain-matched dialkyl phosphates.
Expert Conclusion and Selection Criteria
As a general rule in formulation development, do not view charge-imparting agents as one-size-fits-all.
Select Dicetyl Phosphate (DCP) when formulating with DPPC or other C14-C16 lipids. It is highly effective for standard temperature-sensitive delivery systems and is backed by extensive legacy data.
Select 1-Eicosanol Hydrogen Phosphate (EHP) when formulating highly rigid, prolonged-circulation liposomes utilizing DSPC, DAPC, or saturated sphingomyelins. The C20 chains are critical for eliminating the hydrophobic mismatch that otherwise accelerates lipid hydrolysis and payload leakage in long-chain bilayers.
References
Quality by Design-Driven Zeta Potential Optimisation Study of Liposomes with Charge Imparting Membrane Additives. Semantic Scholar / MDPI.
1-Eicosanol, 1,1'-(hydrogen phosphate) - Substance Details. US EPA.
The Chemical Reactivity of Membrane Lipids. ACS Publications.
Physical stability of different liposome compositions obtained by extrusion method. PubMed.
Comparative analysis of 1-Eicosanol hydrogen phosphate and DMPG in lipid bilayers
Comparative Analysis of 1-Eicosanol Hydrogen Phosphate and DMPG in Lipid Bilayers: A Technical Guide for Liposomal Formulation As a Senior Application Scientist specializing in membrane biophysics and liposomal drug deli...
Author: BenchChem Technical Support Team. Date: April 2026
Comparative Analysis of 1-Eicosanol Hydrogen Phosphate and DMPG in Lipid Bilayers: A Technical Guide for Liposomal Formulation
As a Senior Application Scientist specializing in membrane biophysics and liposomal drug delivery, I frequently encounter formulation bottlenecks where standard diacyl phospholipids fail under physiological or environmental stress. The choice of lipid excipients is not merely a structural substitution; it is a fundamental shift in membrane thermodynamics, chemical kinetics, and ultimate product viability.
This guide provides an objective, data-driven comparison between DMPG (1,2-dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol))—a ubiquitous synthetic diacyl phospholipid—and 1-Eicosanol hydrogen phosphate (arachidyl phosphate)—a synthetic, single-chain C20 alkyl phosphate. By analyzing their structural divergence, we can establish a predictive framework for their behavior in lipid bilayers.
Structural and Chemical Divergence: Causality in Membrane Behavior
The fundamental differences in bilayer performance between these two molecules stem directly from their molecular architecture.
DMPG is a diacyl phospholipid featuring two 14-carbon (myristoyl) saturated chains linked to a glycerol backbone via ester bonds, topped with a negatively charged phosphoglycerol headgroup. While highly biocompatible and widely used in FDA-approved formulations, its ester linkages are inherently susceptible to base- and acid-catalyzed hydrolysis, which cleaves the acyl chains to yield toxic lysophospholipids and free fatty acids[1].
1-Eicosanol hydrogen phosphate , conversely, is a single-chain amphiphile featuring a massive 20-carbon (arachidyl) saturated alkyl chain. Critically, the phosphate headgroup is attached directly to the alkyl chain via a phosphoester (alkyl-phosphate) linkage. Because it completely lacks the electrophilic carbonyl carbons present in glycerol-ester backbones, it is virtually immune to standard hydrolytic degradation, even under extreme pH conditions[2]. Furthermore, the extended C20 chain length maximizes London dispersion forces (van der Waals interactions) between adjacent hydrophobic tails, resulting in exceptional membrane anchoring stability that prevents the lipid from "escaping" or exchanging out of the liposomal membrane[3].
Table 1: Physicochemical Properties Comparison
Parameter
1-Eicosanol Hydrogen Phosphate
DMPG
Hydrophobic Tail
Single C20 saturated alkyl chain
Dual C14 saturated acyl chains
Headgroup
Phosphate (mono/dianionic depending on pH)
Phosphoglycerol (monoanionic)
Linkage Chemistry
Alkyl-phosphate (highly stable)
Glycerol-ester (hydrolysis-prone)
Phase Transition (
Tm
)
> 60 °C (Gel/Solid phase at 37 °C)
~ 23 °C (Fluid phase at 37 °C)
Hydrolytic Stability
Extremely High (Resistant to pH extremes)
Moderate (Susceptible to nucleophilic attack)
Membrane Permeability
Very Low (Tight crystalline packing)
Moderate to High (Dynamic fluid state)
Thermodynamic Phase Behavior & Membrane Rigidity
A lipid's main phase transition temperature (
Tm
) dictates whether a bilayer exists in a rigid, ordered "gel" state or a flexible, disordered "liquid-crystalline" (fluid) state at a given temperature.
At physiological ionic strength (>100 mM NaCl), DMPG exhibits a sharp gel-to-fluid phase transition at approximately 23 °C[4][5]. Consequently, at the physiological temperature of 37 °C, a DMPG bilayer is entirely in the fluid phase. This fluidity is advantageous for rapid drug release and membrane fusion but results in higher baseline permeability and lower mechanical stability[6]. (Note: At low ionic strengths, DMPG exhibits a highly complex, broad transition regime between 18 °C and 35 °C due to electrostatic repulsion of the unshielded headgroups[4][7]).
In stark contrast, the 20-carbon chain of 1-Eicosanol hydrogen phosphate drives its
Tm
well above physiological temperatures (typically > 60 °C). When incorporated into lipid bilayers, it acts as a powerful rigidifying agent. The extended C20 chains interdigitate and pack tightly, forcing the membrane into a highly ordered gel state at 37 °C. This tight packing drastically reduces the diffusion of water and encapsulated water-soluble APIs across the bilayer, making it an ideal choice for sustained-release formulations or protocell models requiring high environmental robustness[8].
Experimental Workflows for Validation
To empirically validate the structural and thermodynamic claims above, my laboratory relies on the following self-validating experimental protocols.
Protocol 1: Thermodynamic Profiling via Differential Scanning Calorimetry (DSC)
Rationale: This protocol determines the
Tm
and enthalpy (
ΔH
) of the lipid bilayer, validating its physical state at 37 °C. The use of a matched buffer reference ensures baseline artifacts are eliminated.
Film Hydration : Dissolve the target lipid (DMPG or a primary lipid mixed with 1-Eicosanol hydrogen phosphate) in chloroform/methanol (2:1 v/v). Evaporate the solvent under a gentle nitrogen stream, followed by 2 hours under high vacuum to remove residual solvent.
Vesicle Formation : Hydrate the lipid film with 100 mM NaCl, 10 mM HEPES buffer (pH 7.4) to achieve a final lipid concentration of 20 mM.
Annealing : Subject the suspension to 5 rigorous freeze-thaw cycles (alternating between liquid nitrogen and a 70 °C water bath) to form homogeneous multilamellar vesicles (MLVs).
Thermal Scanning : Load 20 µL of the MLV suspension into a standard aluminum DSC pan and seal hermetically. Load an identical pan with 20 µL of the hydration buffer as the reference.
Data Acquisition : Scan the samples from 5 °C to 85 °C at a controlled heating rate of 1.0 °C/min.
Analysis : Integrate the endothermic peak to determine
Tm
. DMPG will yield a sharp peak at ~23 °C[4], whereas formulations rich in 1-Eicosanol hydrogen phosphate will shift the peak significantly higher.
Protocol 2: Accelerated Hydrolysis Assay via
31
P-NMR
Rationale: This assay quantitatively tracks the chemical degradation of the lipid linkages under alkaline stress. The internal integration of the primary phosphorus peak against emerging degradation peaks provides a self-contained kinetic validation.
Sample Preparation : Prepare 10 mM lipid suspensions in D
2
O containing 0.1 M NaOH (pH ~13) to force base-catalyzed hydrolysis.
Incubation : Place the samples in a thermomixer set to 40 °C to accelerate degradation kinetics.
NMR Acquisition : At time points
t=0
, 24h, 48h, and 96h, acquire
31
P-NMR spectra using a 400 MHz spectrometer equipped with broadband proton decoupling.
Quantification :
For DMPG , monitor the depletion of the primary phosphoglycerol peak and the emergence of upfield peaks corresponding to lysophosphatidylglycerol and free cyclic phosphates[1].
For 1-Eicosanol hydrogen phosphate , observe the static nature of the primary alkyl-phosphate peak. The lack of new phosphorus environments confirms its total resistance to hydrolysis[2].
Decision Matrix for Formulation Engineering
The selection between these two molecules should be dictated by the target product profile. Use the following logical workflow to determine the appropriate lipid excipient.
Decision matrix for selecting between alkyl phosphates and diacyl phospholipids in bilayer design.
References
The Phase Transition of DMPG and its Dependence on pH
Niels Bohr Institutet
[Link]
Thermal Phase Behavior of DMPG Bilayers in Aqueous Dispersions as Revealed by 2H- and 31P-NMR
ACS Publications[Link]
Structural transition of DMPG during phase transition: A thermodynamic study
Niels Bohr Institutet
[Link]
Stability of Alkyl Chain-Mediated Lipid Anchoring in Liposomal Membranes
PMC - National Institutes of Health[Link]
Structure and dynamics of water and lipid molecules in charged anionic DMPG lipid bilayer membranes
AIP Publishing[Link]
Environmental Stability of Alkyl Phosphate and Sulfate-Containing Membranes as Early Cell Models
ChemRxiv
[Link]
Phospholipids—the Basic Composition of Liposomes
CD Bioparticles Blog
[Link]
Cyclophospholipids Increase Protocellular Stability to Metal Ions
D-NB.info / ChemRxiv[Link]
Assessing Membrane Fluidity: 1-Eicosanol Hydrogen Phosphate vs. Stearylamine in Lipid Nanocarriers
As a Senior Application Scientist, selecting the correct charge-inducing lipid for vesicular systems (liposomes, niosomes, or solid lipid nanoparticles) is a critical decision that extends far beyond simply imparting a z...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, selecting the correct charge-inducing lipid for vesicular systems (liposomes, niosomes, or solid lipid nanoparticles) is a critical decision that extends far beyond simply imparting a zeta potential. The structural nuances of the selected amphiphile fundamentally alter the thermodynamic phase behavior and membrane fluidity of the resulting bilayer.
This guide provides an objective, biophysical comparison between two widely used single-chain charge modifiers: 1-Eicosanol hydrogen phosphate (an anionic, 20-carbon alkyl phosphate) and Stearylamine (a cationic, 18-carbon primary amine). By examining their effects on lipid packing, we will outline the causality behind their biophysical behavior and provide self-validating experimental protocols to measure these differences accurately.
Mechanistic Principles: Chain Length and Electrostatics
Membrane fluidity is inversely proportional to the degree of structural order within the lipid bilayer's hydrophobic core. When intercalating single-chain amphiphiles into a bulk zwitterionic lipid matrix (e.g., DPPC), two primary factors dictate the resulting fluidity:
Alkyl Chain Length (Hydrophobic Mismatch & van der Waals Forces):
1-Eicosanol hydrogen phosphate possesses a saturated 20-carbon (C20) chain. The extended length of this chain maximizes hydrophobic surface area, heavily promoting van der Waals interactions between adjacent acyl tails. This tight packing raises the phase transition temperature (
Tm
) of the membrane, stabilizing the solid-ordered (gel) phase and thereby decreasing membrane fluidity at physiological temperatures (37°C). Conversely, Stearylamine features an 18-carbon (C18) chain. While still a long-chain lipid with a high pure melting point (~58°C)[1], its shorter length relative to eicosanol results in slightly less cohesive van der Waals packing.
Headgroup Electrostatics:
Stearylamine imparts a strong positive charge via its primary amine group, while 1-Eicosanol hydrogen phosphate imparts a negative charge via its phosphate group. The electrostatic repulsion between similarly charged headgroups in the aqueous interface opposes the attractive van der Waals forces in the hydrophobic core. In the case of stearylamine, this repulsion can slightly disrupt local lipid packing, leading to a marginal increase in fluidity compared to the highly rigid C20 phosphate[2].
Caption: Mechanistic relationship between alkyl chain length, phase transition temperature, and membrane fluidity.
Experimental Methodologies: Protocols & Causality
To objectively assess the impact of these modifiers on membrane fluidity, we utilize two orthogonal, self-validating techniques: DPH Fluorescence Polarization (measuring dynamic microviscosity) and Differential Scanning Calorimetry (measuring thermodynamic phase transitions).
The Causality: 1,6-diphenyl-1,3,5-hexatriene (DPH) is a highly hydrophobic, cylindrical fluorophore that partitions almost exclusively into the hydrocarbon core of the lipid bilayer[3][4]. When excited with polarized UV light, the degree of polarization (anisotropy,
r
) of the emitted light depends on the rotational mobility of the DPH molecule during its fluorescence lifetime. A highly fluid membrane allows rapid rotation (low anisotropy), while a rigid membrane restricts rotation (high anisotropy)[5].
Self-Validating System: To ensure the probe is correctly reporting the bilayer's internal environment, always conduct a temperature sweep (e.g., 25°C to 70°C). A sharp inflection point in the anisotropy curve that perfectly aligns with the known
Tm
of the bulk lipid validates the assay's integrity.
Step-by-Step Workflow:
Vesicle Preparation: Prepare liposomes (e.g., DPPC + 10 mol% charge modifier) at 1 mM total lipid concentration via thin-film hydration and extrusion (100 nm polycarbonate filters).
Probe Labeling: Dissolve DPH in tetrahydrofuran (THF) and add it to the liposome suspension to achieve a final probe-to-lipid molar ratio of 1:200[4][6].
Thermal Incubation: Incubate the mixture in the dark at a temperature above the expected
Tm
(e.g., 65°C) for 30–60 minutes. Causality: Heating above the
Tm
transitions the bilayer into the liquid-crystalline phase, allowing the DPH probe to partition homogeneously into the acyl core without being excluded by gel-phase packing.
Measurement: Transfer to a spectrofluorometer equipped with polarizing filters. Set excitation to 360 nm and emission to 430 nm[7].
Calculation: Calculate fluorescence anisotropy (
r
) using the formula:
r=(I∥−G⋅I⊥)/(I∥+2G⋅I⊥)
, where
G
is the instrument-specific grating correction factor.
Caption: Step-by-step self-validating workflow for measuring membrane fluidity using DPH fluorescence polarization.
The Causality: DSC measures the heat capacity of the lipid suspension as a function of temperature. The inclusion of single-chain amphiphiles like stearylamine or 1-eicosanol phosphate disrupts the highly cooperative melting of the bulk zwitterionic lipid, broadening the transition peak and shifting the
Tm
based on the modifier's chain length[8].
Self-Validating System: Run at least three continuous heating/cooling cycles. Reversible thermal peaks confirm a stable lamellar structure, whereas irreversible shifts indicate thermal degradation or lipid phase separation.
Step-by-Step Workflow:
Sample Prep: Concentrate liposomes to 5–10 mg/mL to ensure a high signal-to-noise ratio. Degas the sample under a vacuum to prevent micro-bubble formation during heating.
Loading: Load the lipid sample and a matched buffer reference into the capillary cells of a Nano DSC[8].
Thermal Cycling: Equilibrate at 20°C. Perform heating and cooling scans from 20°C to 80°C at a controlled scan rate of 1°C/min.
Analysis: Extract the pre-transition temperature, main transition temperature (
Tm
), and the enthalpy of transition (
ΔH
) by integrating the area under the heat capacity curve.
Comparative Data Analysis
The following table synthesizes the expected biophysical properties of DPPC liposomes modified with 10 mol% of either Stearylamine or 1-Eicosanol hydrogen phosphate, based on established thermodynamic principles of lipid chain length and headgroup charge.
1-Eicosanol Hydrogen Phosphate: The addition of the C20 chain increases the hydrophobic mismatch with DPPC (C16). However, its long saturated tail heavily promotes van der Waals interactions, raising the overall
Tm
and increasing membrane rigidity (indicated by higher DPH anisotropy)[8].
Stearylamine: While Stearylamine (C18) also has a higher melting point than DPPC, the strong electrostatic repulsion of the primary amine headgroups at pH 7.4 slightly disrupts local acyl chain packing. This results in a lower
Tm
shift and a marginally more fluid membrane compared to the C20 phosphate[2].
Conclusion & Selection Guide
When formulating lipid nanocarriers, the choice between 1-Eicosanol hydrogen phosphate and Stearylamine should be dictated by both the target surface charge and the required release kinetics:
Choose 1-Eicosanol Hydrogen Phosphate when you require an anionic surface charge and a highly stable, rigid bilayer that minimizes premature drug leakage at physiological temperatures. The C20 chain acts as a strong structural anchor.
Choose Stearylamine when a cationic surface charge is required (e.g., for nucleic acid complexation or enhanced cellular uptake) and a slightly more fluid, responsive membrane is acceptable or desired for fusion events.
References
BMG Labtech. Membrane fluidity measurement using UV fluorescence polarization. Available at:[Link]
Antimicrobial Agents and Chemotherapy - ASM Journals. Experimental and Conformational Analyses of Interactions between Butenafine and Lipids. Available at:[Link]
Langmuir - ACS Publications. Formation of pH-Sensitive Cationic Liposomes from a Binary Mixture of Monoalkylated Primary Amine and Cholesterol. Available at:[Link]
MDPI. Phase Transitions and Structural Changes in DPPC Liposomes Induced by a 1-Carba-Alpha-Tocopherol Analogue. Available at:[Link]
RSC Advances. Biophysical characterization of lutein or beta carotene-loaded cationic liposomes. Available at:[Link]
The Journal of Physical Chemistry B - ACS Publications. Hydrophobic Nanoparticles Modify the Thermal Release Behavior of Liposomes. Available at:[Link]
The Journal of Physical Chemistry B - ACS Publications. Comparison of Physicochemical Membrane Properties of Vesicles Modified with Guanidinium Derivatives. Available at:[Link]
PubMed - Methods in Molecular Biology. DPH Probe Method for Liposome-Membrane Fluidity Determination. Available at:[Link]
Personal protective equipment for handling 1-Eicosanol, hydrogen phosphate
1-Eicosanol, Hydrogen Phosphate: Comprehensive Safety, Handling, and Formulation Guide As drug development increasingly relies on advanced lipid nanoparticle (LNP) and liposomal delivery systems, understanding the precis...
Author: BenchChem Technical Support Team. Date: April 2026
1-Eicosanol, Hydrogen Phosphate: Comprehensive Safety, Handling, and Formulation Guide
As drug development increasingly relies on advanced lipid nanoparticle (LNP) and liposomal delivery systems, understanding the precise handling requirements of specialized lipids is paramount. 1-Eicosanol, hydrogen phosphate (CAS 42714-98-7) [1]—commonly referred to in literature as dieicosyl phosphate or diarachidyl phosphate—is a synthetic, anionic dialkylphosphate lipid.
Comprising two 20-carbon saturated alkyl chains and an ionizable phosphate headgroup, it is incorporated into liposomal bilayers to impart a strong negative zeta potential. This electrostatic repulsion prevents vesicle aggregation, significantly enhancing the shelf-life and physical stability of the formulation [2]. However, the same chemical properties that make it an excellent stabilizer also introduce specific occupational hazards that must be managed through rigorous operational and disposal protocols.
Physicochemical & Hazard Profile
The hazards associated with 1-Eicosanol, hydrogen phosphate stem directly from its molecular structure. The unneutralized hydrogen phosphate group acts as a strong acid upon contact with moisture, while the long hydrophobic chains allow it to act as a penetrating surfactant. Because specific safety data for the 20-carbon variant is highly specialized, hazard protocols are extrapolated from its widely documented 16-carbon structural analog, dicetyl phosphate [3].
Table 1: Physicochemical Data & Hazard Causality
Property / Hazard
Value / Classification
Scientific Rationale
CAS Number
42714-98-7 [1]
Unique chemical identifier for regulatory and inventory tracking.
Molecular Formula
C40H83O4P
Represents two highly hydrophobic 20-carbon chains and one polar phosphate group.
Primary Hazards
Eye Damage (Cat 1), Skin Irritation (Cat 2) [3]
The acidic phosphate headgroup rapidly alters local pH upon contact with mucosal membranes or sweat, causing severe tissue irritation.
Storage Temp
-20°C (Deep Freeze)
Sub-zero storage minimizes the kinetic energy required for spontaneous hydrolysis of the phosphate ester linkages [2].
Personal Protective Equipment (PPE) Matrix
To ensure operator safety, PPE must be selected based on the mechanisms of potential exposure (dust inhalation during weighing, solvent splashes during solubilization).
Table 2: Required PPE and Operational Rationale
PPE Category
Specification
Operational Causality
Eye/Face
ANSI Z87.1 Chemical Goggles
Protects against severe ocular damage. Standard safety glasses are insufficient due to the risk of fine lipid dust settling in the eyes.
Hands
Nitrile Gloves (≥ 0.11 mm)
Nitrile provides a robust, temporary barrier against the chloroform/methanol mixtures used to dissolve the lipid, preventing dermal absorption.
Body
Flame-Retardant Lab Coat
Shields against accidental spills. Flame retardance is mandatory when handling the highly flammable solvents required for lipid processing.
Respiratory
Fume Hood / N95 Respirator
Prevents inhalation of amphiphilic dust. Inhaled synthetic lipids can disrupt endogenous pulmonary surfactant functionality.
The following protocol details the integration of 1-Eicosanol, hydrogen phosphate into an electrostatically stabilized liposome via the thin-film hydration method. Every step includes a self-validating checkpoint to ensure process integrity.
Step 1: Lipid Solubilization & Mixing
Action: Operating strictly within a certified chemical fume hood, weigh the primary phospholipid, cholesterol, and 1-Eicosanol, hydrogen phosphate (typically 5-10 mol%). Dissolve the mixture in a 2:1 (v/v) Chloroform:Methanol solution.
Causality: The 20-carbon alkyl chains are highly hydrophobic. The chloroform/methanol azeotrope ensures complete solvation of both the hydrophobic tails and the polar phosphate headgroup, preventing localized concentration gradients.
Self-Validation Checkpoint: Hold the flask to the light. The solution must be completely transparent. Any turbidity indicates incomplete dissolution; do not proceed until the solution is clear (apply gentle sonication if necessary).
Step 2: Thin-Film Formation
Action: Transfer the solution to a round-bottom flask and attach it to a rotary evaporator. Evaporate under reduced pressure at 40°C until a dry film forms. Purge the flask with nitrogen gas for 1 hour.
Causality: Rapid, uniform solvent removal prevents the lipids from phase-separating. The nitrogen purge removes residual cytotoxic halogenated solvents that could destabilize the final liposome or cause in vivo toxicity.
Self-Validation Checkpoint: Visually inspect the flask. The lipid film must appear as a uniform, translucent-to-opaque layer. Crystalline streaks indicate phase separation, meaning the lipid distribution is heterogeneous and the batch must be discarded.
Step 3: Hydration & Annealing
Action: Add an aqueous buffer (e.g., PBS, pH 7.4) to the flask. Rotate the flask in a water bath set to 65°C for 45 minutes.
Causality: Hydration must occur above the phase transition temperature (Tm) of the 20-carbon chains. At 65°C, the hydrocarbon chains enter a fluid state, allowing the lipid sheets to peel off and self-assemble into closed vesicles. The anionic phosphate groups orient toward the aqueous phase, establishing the stabilizing negative zeta potential.
Self-Validation Checkpoint: The buffer will transition from a clear liquid to a homogeneous, milky suspension, confirming the formation of multilamellar vesicles (MLVs).
Step 4: Size Reduction (Extrusion)
Action: Pass the heated suspension through a polycarbonate membrane (e.g., 100 nm pore size) 11 to 21 times using a heated mini-extruder.
Causality: Extrusion forces the MLVs to shear and reform as uniform unilamellar vesicles (UVs). Passing the formulation an odd number of times ensures the final extrudate exits the clean side of the membrane, preventing contamination from larger, unextruded vesicles.
Process Workflow & Safety Diagram
Workflow for handling and formulating with 1-Eicosanol, hydrogen phosphate.
Spill Management and Disposal Logistics
Improper disposal of synthetic lipids and their associated solvents poses severe environmental and regulatory risks.
Solid Spill Containment: If the raw powder is spilled, do not sweep, as this generates hazardous dust. Gently cover the spill with damp absorbent paper to suppress dust, carefully scoop the material into a sealable container, and wash the surface thoroughly with a detergent solution to remove residual amphiphiles [3].
Solvent Waste Segregation: Any chloroform/methanol waste generated during the solubilization or cleaning phases must be strictly segregated into Halogenated Organic Waste containers. Never mix halogenated solvents with general aqueous or non-halogenated waste, as this can cause dangerous exothermic reactions and violates environmental regulations.
Lipid Waste: Expired or unused 1-Eicosanol, hydrogen phosphate must be disposed of through a licensed chemical waste disposal facility. Do not flush lipid suspensions down the drain, as they can aggregate and cause severe plumbing blockages or environmental contamination.
References
Toxic Substances Control Act Chemical Substances Inventory Cumulative Supplement Ii - epa nepis. epa.gov.
The Chemical Reactivity of Membrane Lipids. ACS Publications.
Safety Data Sheet - Cayman Chemical (Dihexadecyl Phosphate). caymanchem.com.
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